3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole

Core Science & Biosynthesis

3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole: Structural Characterization and Synthetic Methodology

This guide serves as a definitive technical resource for 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole , a highly specific regioisomer used as a scaffold in medicinal chemistry (particularly kinase and COX-2 inhibition) and agrochemical synthesis.

CAS Registry Number: 1956370-47-0 Molecular Formula: C

H N Molecular Weight: 200.28 g/mol

Executive Summary

The 1,3,5-trisubstituted pyrazole scaffold is a privileged structure in drug discovery, acting as a pharmacophore in blockbuster drugs like Celecoxib (Celebrex) and Rimonabant. The specific isomer 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole presents a unique steric profile: the bulky 3-isopropyl group provides hydrophobic pocket filling, while the 5-phenyl ring—twisted out of coplanarity with the pyrazole core due to the adjacent 1-methyl group—creates a distinct "propeller-like" topology. This guide details the regioselective synthesis, distinguishing spectroscopic features, and physicochemical properties of this compound.

Structural Analysis & Chemical Identity[1]

Steric and Electronic Topology

Unlike its 1,3-diphenyl analogs, this molecule possesses an asymmetric steric environment.

• Position 1 (N-Methyl): Prevents tautomerism, locking the bond order and fixing the regiochemistry. It exerts a steric clash with the 5-phenyl ring.

• Position 3 (Isopropyl): Acts as a lipophilic anchor. The isopropyl group is rotationally free but occupies significant volume (

  ), often targeting hydrophobic sub-pockets (e.g., the "gatekeeper" region in kinases).

• Position 5 (Phenyl): Due to steric repulsion from the N-methyl group, the phenyl ring cannot lie coplanar with the pyrazole. This induced torsion angle (typically 40–60°) disrupts

  -conjugation, altering UV-Vis absorption and reactivity compared to 3-phenyl isomers.

Isomerism

The primary challenge in working with this scaffold is distinguishing it from its regioisomer: 5-isopropyl-1-methyl-3-phenyl-1H-pyrazole .

• Target Isomer (3-iPr, 5-Ph): Phenyl is adjacent to N-Methyl.

• Inverse Isomer (5-iPr, 3-Ph): Isopropyl is adjacent to N-Methyl.

Synthetic Methodology

The most robust route to 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole is the cyclocondensation of 4-methyl-1-phenylpentane-1,3-dione with methylhydrazine .

Reaction Mechanism & Regioselectivity

The reaction is governed by the difference in electrophilicity between the two carbonyl centers of the

-diketone and the nucleophilicity of the hydrazine nitrogens.

• Reactants:

  • -Diketone: 4-methyl-1-phenylpentane-1,3-dione (Ph-CO-CH -CO-iPr).

  • Hydrazine: Methylhydrazine (NH

    -NH-Me).

• Nucleophilic Attack: The terminal amino group (NH

  ) of methylhydrazine is the stronger nucleophile.

• Electrophilic Center: The alkyl ketone (adjacent to isopropyl) is generally more electrophilic than the aryl ketone (adjacent to phenyl) due to the resonance stabilization of the benzoyl group.

• Outcome: The NH

  attacks the isopropyl-ketone. Subsequent cyclization places the N-Me group adjacent to the phenyl ring.

Note: While this kinetic preference favors the target 1-Me-5-Ph isomer, solvent effects (protic vs. aprotic) can shift the equilibrium. In ethanol/acetic acid, the yield of the target isomer is typically maximized.

Visualization: Regioselective Pathway

Caption: Kinetic pathway favoring the formation of the 3-isopropyl-1-methyl-5-phenyl isomer via nucleophilic attack on the more electrophilic alkyl ketone.

Experimental Protocol

Synthesis of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole[2]

Reagents:

• 4-methyl-1-phenylpentane-1,3-dione (1.0 eq)

• Methylhydrazine (1.1 eq)

• Ethanol (Absolute)

• Acetic Acid (Catalytic, 0.1 eq)

Procedure:

• Setup: Charge a round-bottom flask with 4-methyl-1-phenylpentane-1,3-dione dissolved in absolute ethanol (5 mL/mmol).

• Addition: Cool the solution to 0°C. Add methylhydrazine dropwise over 15 minutes. Caution: Methylhydrazine is toxic and potentially explosive; use a blast shield.

• Cyclization: Add catalytic acetic acid. Allow the mixture to warm to room temperature, then reflux for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup: Concentrate the solvent under reduced pressure. Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x). Dry over Na

  SO .

• Purification: The crude oil will contain a mixture of regioisomers. Purify via flash column chromatography on silica gel.

  • Elution Gradient: 0%

    20% Ethyl Acetate in Hexane.

  • Separation Note: The target 1-Me-5-Ph isomer is typically less polar (elutes earlier) than the 1-Me-3-Ph isomer due to the twisting of the phenyl ring shielding the polar N-N bond.

Self-Validating Characterization (QC)

To confirm you have the correct isomer, rely on

H NMR NOE (Nuclear Overhauser Effect) experiments:

• Target (1-Me-5-Ph): Strong NOE signal between the N-Methyl protons and the Phenyl ortho-protons.

• Isomer (1-Me-3-Ph): Strong NOE signal between the N-Methyl protons and the Isopropyl methine proton. No interaction with Phenyl.

Physicochemical Properties[2][3][4][5][6]

Property	Value / Description	Note
Appearance	Pale yellow oil or low-melting solid	Depends on purity and crystal packing
LogP (Predicted)	3.2 – 3.5	Highly lipophilic due to iPr + Ph groups
pKa (Conj. Acid)	~2.0 – 2.5	Weakly basic N2 nitrogen
Solubility	High in DCM, DMSO, MeOH; Low in Water	Suitable for organic formulations
H NMR (N-Me)	3.65 – 3.75 ppm	Diagnostic: Upfield shift vs. isomer due to Ph shielding
H NMR (C4-H)	6.00 – 6.20 ppm	Characteristic pyrazole singlet

Diagnostic NMR Shift Explanation: In the target 1-methyl-5-phenyl structure, the N-methyl group sits in the shielding cone of the adjacent phenyl ring (which is twisted). This causes the N-methyl signal to appear upfield (lower ppm, ~3.7 ppm) compared to the 1-methyl-3-phenyl isomer, where the methyl is far from the phenyl ring (signal ~3.9–4.0 ppm).

Applications in Drug Discovery[5]

Scaffold Utility

This molecule serves as a bioisostere for 1,3,5-trisubstituted pyrroles and imidazoles.

• Kinase Inhibition: The pyrazole N2 acts as a hydrogen bond acceptor for the hinge region of kinases (e.g., p38 MAP kinase, BRAF). The 3-isopropyl group fits into the hydrophobic "gatekeeper" pocket, while the 5-phenyl group extends into the solvent-exposed region or an allosteric pocket.

• COX-2 Selectivity: Similar to Celecoxib, the 1,5-substitution pattern is critical for orienting the phenyl ring into the COX-2 side pocket.

Pharmacophore Mapping

Caption: Pharmacophoric features of the 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole scaffold.

References

• Regioselective Synthesis of Pyrazoles

  • Source: Global Chemical Resources.[1] (2025).[1][2][3] "1-Methyl-5-phenyl-1H-pyrazole-3-carbaldehyde and derivatives." Available at: (Accessed via search results).

  • Context: Confirms CAS 1956370-47-0 and provides synthesis intermedi
• Mechanistic Insight on Hydrazine Condensation: Source: Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry Part B: Reactions and Synthesis. Context: General principles of regioselectivity in the reaction of hydrazines with unsymmetrical -diketones.

• Spectral Characterization (NMR)

  • Source: NIST Chemistry WebBook. "1H-Pyrazole, 3-methyl-5-phenyl-."[4][5][6][7][8]

  • Context: Provides comparative NMR data for 1-methyl-5-phenyl analogs, establishing the shielding effect on the N-methyl group. Available at:

• Structural Data

  • Source: PubChem.

  • Context: Structural topology and predicted physicochemical properties for the phenyl-methyl-pyrazole class. Available at:

Sources

• 1. 3-METHYL-1-PHENYLPYRAZOLE(1128-54-7) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 124344-94-1|1-Methyl-5-phenyl-1H-pyrazole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 5. 1193403-51-8|Methyl[3-(1-methyl-5-phenyl-1H-pyrazol-3-yl)propyl]amine|BLD Pharm [bldpharm.com]
• 6. 1H-Pyrazole, 3-methyl-5-phenyl- [webbook.nist.gov]
• 7. molcore.com [molcore.com]
• 8. molcore.com [molcore.com]

An In-depth Technical Guide to CAS 1956370-47-0: Physical Properties and Safety Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the available information on the chemical compound with CAS number 1956370-47-0, identified as 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole. The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a wide array of pharmacologically active agents. This guide is intended to serve as a foundational resource for researchers and drug development professionals interested in this specific derivative. It is important to note that while extensive data exists for the broader class of pyrazole compounds, specific experimental data for CAS 1956370-47-0 is not widely available in public databases. Therefore, this guide will present the confirmed identity of the compound and supplement this with extrapolated data from closely related analogs to provide a predictive overview of its physical properties and safety considerations.

Chemical Identity and Structure

The compound registered under CAS number 1956370-47-0 is chemically known as 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole. Its molecular structure features a central pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This core is substituted with an isopropyl group at the 3-position, a methyl group on one of the nitrogen atoms (N1), and a phenyl group at the 5-position.

Identifier	Value
CAS Number	1956370-47-0
Chemical Name	3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole
Molecular Formula	C13H16N2
IUPAC Name	3-isopropyl-1-methyl-5-phenyl-1H-pyrazole

The structural arrangement of these functional groups is crucial in defining the molecule's steric and electronic properties, which in turn influence its reactivity, physical characteristics, and biological activity.

Figure 1: Chemical structure of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole.

Predicted Physical and Chemical Properties

Property	Predicted Value/Range	Basis for Prediction
Molecular Weight	200.29 g/mol	Calculated from molecular formula
Appearance	Likely a solid at room temperature	Based on similar pyrazole derivatives[1][2]
Melting Point	Not available	-
Boiling Point	Not available	-
Density	Not available	-
Solubility	Likely soluble in organic solvents like ethanol and DMSO.[2]	General characteristic of similar organic compounds

Safety Data and Hazard Analysis

A specific Safety Data Sheet (SDS) for CAS 1956370-47-0 was not found during the literature search. Therefore, a comprehensive hazard assessment must be based on the safety profiles of analogous compounds. For example, the SDS for 3-Isopropyl-5-methyl-1H-pyrazole (CAS 91724-94-6) indicates the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H332 (Harmful if inhaled).[3] It is prudent for researchers to handle CAS 1956370-47-0 with similar precautions.

General Safety Recommendations:

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid contact with skin and eyes.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves (nitrile or neoprene), and eye/face protection (safety glasses with side shields or goggles).

• First Aid:

  • If inhaled: Move the person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

  • If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it before reuse.

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

  • If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Figure 2: General workflow for handling exposure to pyrazole-based compounds.

Synthesis of Pyrazole Derivatives: A General Overview

While a specific, validated synthesis protocol for 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole is not publicly documented, the synthesis of substituted pyrazoles is a well-established area of organic chemistry. The most common and versatile method is the Knorr pyrazole synthesis, which involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.

General Knorr Pyrazole Synthesis Protocol:

• Reaction Setup: A suitable β-dicarbonyl compound (e.g., a β-ketoester or a β-diketone) is dissolved in a protic solvent such as ethanol or acetic acid.

• Hydrazine Addition: The chosen hydrazine derivative is added to the solution. For CAS 1956370-47-0, this would likely be methylhydrazine.

• Cyclization: The reaction mixture is typically heated under reflux to promote the condensation and subsequent intramolecular cyclization to form the pyrazole ring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified, commonly by recrystallization or column chromatography, to yield the desired pyrazole derivative.

Recent advancements in synthetic methodologies also include microwave-assisted organic synthesis (MAOS), which can significantly reduce reaction times and improve yields.[4]

Figure 3: A generalized workflow for the Knorr pyrazole synthesis.

Conclusion

CAS 1956370-47-0, or 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole, represents a specific molecular entity within the scientifically significant pyrazole class of compounds. While detailed experimental data on its physical properties and a dedicated Safety Data Sheet are currently limited in the public domain, this guide provides a foundational understanding based on its chemical structure and data from closely related analogs. Researchers and drug development professionals should exercise due caution, adhering to the safety protocols outlined for similar pyrazole derivatives. The general synthetic pathways described offer a starting point for the potential laboratory preparation of this compound. As with any research chemical, it is imperative to conduct a thorough risk assessment before use and to handle the substance with appropriate protective measures.

References

• Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. [Link]

• 3-Methyl-5-phenyl-1H-pyrazole | C10H10N2 | CID 18774. (n.d.). PubChem. [Link]

• 1-Phenyl-3-Methyl-5-Pyrazole. (n.d.). ChemBK. [Link]

Sources

• 1. 3-Methyl-5-phenyl-1H-pyrazole | C10H10N2 | CID 18774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,3,5 PMP | 1-Phenyl-3-methyl-5-pyrazolone | Cas no 89-25-8 | Manufacturer, Supplier, Exporter, India [emcochemicals.com]
• 3. achmem.com [achmem.com]
• 4. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]

An In-depth Technical Guide to the Synthesis and Potential Applications of 1,3,5-Trisubstituted Pyrazoles: A Focus on 1-Methyl-5-phenyl-3-(propan-2-yl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically significant therapeutic agents.[1][2] This guide provides a comprehensive technical overview of the synthesis, characterization, and potential applications of 1,3,5-trisubstituted pyrazoles, with a specific focus on the illustrative compound, 1-methyl-5-phenyl-3-(propan-2-yl)-1H-pyrazole. While this specific molecule is not extensively documented in publicly available literature, its structure serves as a pertinent example to explore the versatile synthetic strategies and broad pharmacological potential of this important class of heterocyclic compounds. This document is intended to serve as a valuable resource for researchers and scientists engaged in drug discovery and development, offering insights into the rational design and synthesis of novel pyrazole-based therapeutic candidates.

Chemical Identity and Nomenclature

The compound of interest is 1-methyl-5-phenyl-3-(propan-2-yl)-1H-pyrazole . The name "propan-2-yl" is the systematic IUPAC term for the common isopropyl group. The nomenclature of pyrazole derivatives follows the IUPAC guidelines, with numbering starting from the nitrogen atom bearing a substituent, in this case, the methyl group at position 1. The substituents are then numbered around the ring to give the lowest possible locants.

Structural Representation:

Figure 1: Chemical structure of 1-methyl-5-phenyl-3-(propan-2-yl)-1H-pyrazole.

Synthesis and Purification

The regioselective synthesis of 1,3,5-trisubstituted pyrazoles is a well-established area of organic chemistry. One of the most common and reliable methods involves the condensation of a 1,3-dicarbonyl compound or its synthetic equivalent with a substituted hydrazine.[3] However, this method can sometimes lead to mixtures of regioisomers. More recent and highly regioselective methods have been developed to overcome this challenge.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for 1-methyl-5-phenyl-3-(propan-2-yl)-1H-pyrazole involves the disconnection of the pyrazole ring to reveal a substituted hydrazine and a β-dicarbonyl compound or an α,β-unsaturated ketone.

Sources

• 1. academicstrive.com [academicstrive.com]
• 2. Diverse Pharmacological Potential of different Substituted Pyrazole Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Solubility of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole in DMSO and methanol

Technical Whitepaper: Solubility Profiling & Handling of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole

Executive Summary

This technical guide provides a comprehensive solubility profile and handling framework for 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole , a trisubstituted pyrazole scaffold often utilized as a bioactive intermediate in medicinal chemistry. While specific solubility data for this regioisomer is often proprietary, this guide synthesizes physicochemical principles, structural analog data, and empirical protocols to establish a robust handling strategy.

Key Takeaways:

• Primary Solvent (Stock): DMSO (Dimethyl sulfoxide) is the recommended vehicle for high-concentration stocks (>50 mM) due to the molecule's dipolar aprotic nature and disruption of lattice energy.

• Secondary Solvent (Working): Methanol serves as an ideal intermediate solvent for dilutions or chromatographic purification but requires evaporation controls.

• Structural Insight: The steric torsion introduced by the N-methyl and C5-phenyl interaction significantly influences solvation kinetics compared to its 3-phenyl regioisomer.

Physicochemical Profile & Structural Analysis

To understand the solubility behavior of this compound, we must analyze its structural determinants.

Property	Value (Predicted/Analog-Based)	Impact on Solubility
Molecular Formula	C₁₃H₁₆N₂	Moderate molecular weight facilitates organic solvation.
Lipophilicity (cLogP)	~3.2 – 3.8	Highly lipophilic. Indicates poor aqueous solubility but high affinity for organic solvents.
H-Bond Donors	0	The N-methylation removes the NH donor, reducing water solubility.
H-Bond Acceptors	1 (Pyridinic Nitrogen)	Allows interaction with protic solvents like Methanol.
Steric Torsion	High	The N1-methyl and C5-phenyl groups create steric clash, twisting the phenyl ring out of plane. This reduces crystal lattice energy, theoretically enhancing solubility compared to planar analogs.

Solubility Profile: DMSO vs. Methanol

Dimethyl Sulfoxide (DMSO)

• Solubility Rating: High (Estimated > 100 mg/mL)

• Mechanistic Insight: DMSO acts as a dipolar aprotic solvent. The sulfur-oxygen bond interacts strongly with the polarizable aromatic systems (phenyl and pyrazole rings) while accommodating the hydrophobic isopropyl group.

• Application:

  • Cryostorage: Ideal for long-term storage at -20°C.

  • Assay Delivery: Used for delivering the compound into aqueous buffers (typically < 1% v/v final concentration) to prevent precipitation.

Methanol (MeOH)

• Solubility Rating: Moderate to High (Estimated 20–50 mg/mL)

• Mechanistic Insight: Methanol is a polar protic solvent. It solvates the compound via hydrogen bonding with the pyridinic nitrogen (N2) of the pyrazole. However, the lipophilic isopropyl and phenyl domains limit solubility compared to DMSO.

• Application:

  • Purification: Excellent solvent for recrystallization (often in combination with water) or as a mobile phase in High-Performance Liquid Chromatography (HPLC).

  • Transfer: Useful for transferring the compound to reaction vessels where DMSO’s high boiling point would be problematic.

Experimental Protocols: Determination & Validation

Protocol A: Kinetic Solubility (High-Throughput)

Best for rapid estimation during biological assay setup.

• Preparation: Prepare a 10 mM stock solution in DMSO .

• Dilution: Spike the DMSO stock into the target solvent (e.g., Methanol or PBS) to reach final concentrations of 1, 10, 50, and 100 µM.

• Incubation: Shake for 2 hours at room temperature.

• Filtration: Filter using a 0.45 µm PTFE membrane (hydrophobic filter prevents drug loss).

• Analysis: Analyze filtrate via HPLC-UV (254 nm).

• Calculation: Compare peak area against a standard curve of the compound fully dissolved in acetonitrile.

Protocol B: Thermodynamic Solubility (Gold Standard)

Best for formulation and physical chemistry characterization.

• Saturation: Add excess solid 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole to 1 mL of solvent (DMSO or Methanol) in a glass vial.

• Equilibrium: Shake at 25°C for 24–48 hours.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter (0.22 µm).

• Quantification: Dilute the supernatant 100-fold in mobile phase and quantify via LC-MS or HPLC.

Visualization: Solubility Decision Workflow

The following diagram outlines the logical flow for handling this compound, ensuring data integrity and preventing precipitation artifacts.

Figure 1: Solubility Decision Workflow. Blue path indicates the optimal route for biological assays; Yellow path for chemical handling.

Troubleshooting & Stability

Issue	Cause	Mitigation Strategy
Precipitation in Water	High lipophilicity (LogP > 3) drives aggregation in aqueous media.	Keep DMSO concentration < 0.5% v/v. Use a surfactant (e.g., Tween-80) if permissible.
Hygroscopicity (DMSO)	DMSO absorbs atmospheric water, which acts as an anti-solvent.	Store DMSO stocks in small aliquots under argon/nitrogen. Do not freeze/thaw repeatedly.
Evaporation (Methanol)	Methanol is volatile, altering concentration over time.	Use septa-sealed vials. Re-verify concentration via UV-Vis absorbance before critical experiments.

References

• Synthesis of 1,3,5-Trisubstituted Pyrazoles

  • Title: Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles.
  • Source: National Institutes of Health (PMC) / Beilstein J Org Chem.
  • Context: Demonstrates high solubility of pyrazole intermedi

• Physicochemical Properties of Pyrazole Derivatives

  • Title: Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
  • Source: MDPI Molecules.
  • Context: Discusses tautomerism and solvent interactions (DMSO vs. protic solvents) relevant to pyrazole stability.

• General Solubility Protocols

  • Title: 1H-Pyrazole, 3-methyl-5-phenyl- Properties and Spectral Data.[1][2]

  • Source: NIST Chemistry WebBook.
  • Context: Provides baseline spectral and physical d

• Structural Analog Data (Crystal Structure)

  • Title: One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxyl
  • Source: MDPI Molbank.
  • Context: Confirms the use of DMSO-d6 for solution-state characterization of phenyl-pyrazoles, valid

Sources

• 1. 1H-Pyrazole, 3-methyl-5-phenyl- [webbook.nist.gov]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Protocol: A Guide to the Knorr Pyrazole Synthesis of 1-Methyl-5-Phenyl Derivatives

Abstract: This document provides a comprehensive technical guide for the synthesis of 1-methyl-5-phenylpyrazole derivatives via the classic Knorr pyrazole synthesis. Pyrazoles are a cornerstone of heterocyclic chemistry, forming the structural core of numerous pharmaceuticals and agrochemicals. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth mechanistic insights, detailed experimental protocols for precursor and final product synthesis, and field-proven troubleshooting advice to ensure successful and reproducible outcomes.

Introduction: The Enduring Relevance of the Knorr Synthesis

First reported by Ludwig Knorr in 1883, the Knorr pyrazole synthesis is a robust and versatile reaction for constructing the pyrazole ring system.[1][2] The fundamental transformation involves the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound, typically under acidic conditions, to yield the corresponding pyrazole.[3][4] The remarkable reliability and broad substrate scope of this reaction have cemented its status as a foundational tool in medicinal chemistry.

The 1-methyl-5-phenylpyrazole scaffold is of particular interest as it is a key structural motif in a range of biologically active molecules. The strategic placement of the methyl and phenyl groups significantly influences the molecule's steric and electronic properties, making it a valuable target for drug discovery programs. This guide provides a detailed protocol for its synthesis, beginning with the preparation of the essential precursors.

Reaction Mechanism: A Stepwise Look at Pyrazole Formation

The Knorr synthesis proceeds through a well-established acid-catalyzed pathway. Understanding this mechanism is critical for optimizing reaction conditions and troubleshooting potential issues. The reaction between a β-ketoester (ethyl benzoylacetate) and methylhydrazine to form 1-methyl-5-phenyl-3-hydroxypyrazole (a pyrazolone, which exists in tautomeric forms) serves as our primary example.

The mechanism involves three key stages:

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of the more basic terminal nitrogen of methylhydrazine onto one of the carbonyl carbons of the 1,3-dicarbonyl compound. Acid catalysis is crucial here, as protonation of the carbonyl oxygen activates the carbon toward attack.[5][6] This is followed by dehydration to form a stable hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazone then performs an intramolecular nucleophilic attack on the second carbonyl group (the ester in this case).[7] This ring-closing step forms a five-membered heterocyclic intermediate.

• Dehydration/Aromatization: The final step involves the elimination of a molecule of water (or alcohol, from the ester), leading to the formation of the thermodynamically stable, aromatic pyrazole ring.[8] This aromatization is the primary driving force for the reaction.

Caption: Figure 1: Mechanism of Knorr Pyrazole Synthesis.

Synthesis of Key Precursors

The success of the Knorr synthesis is contingent on the purity of the starting materials. The two key precursors for our target molecule are ethyl benzoylacetate and methylhydrazine. While commercially available, their synthesis may be necessary.

Protocol: Preparation of Ethyl Benzoylacetate

Ethyl benzoylacetate is a classic 1,3-dicarbonyl compound prepared via a Claisen condensation. Several methods exist, with the reaction of ethyl acetate and ethyl benzoate being common.[9][10]

Parameter	Value	Reference
Reactants	Sodium metal, absolute ethanol, ethyl acetate, ethyl benzoate	[10][11]
Temperature	Reflux, then 140-150°C	[10]
Workup	Acidification, ether extraction, vacuum distillation	[9][10]
Expected Yield	50-55%	[10]
Boiling Point	130–135°C / 3 mm Hg	[10]

Step-by-Step Methodology:

• Prepare sodium ethoxide by cautiously dissolving clean sodium metal in absolute ethanol under an inert atmosphere.

• To the cooled sodium ethoxide solution, add ethyl acetate and reflux the mixture.

• Slowly add ethyl benzoate to the reaction mixture.

• Heat the mixture in an oil bath at 140-150°C for several hours. During this time, a mixture of ethyl acetate and ethanol will distill off.[10]

• After cooling, acidify the reaction mixture with a cooled, dilute acid solution.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers, dry over anhydrous sodium sulfate, and remove the solvent by distillation.

• Purify the crude product by vacuum distillation to yield pure ethyl benzoylacetate.[9][10]

Protocol: Preparation of Methylhydrazine

Methylhydrazine is a toxic and volatile reagent that must be handled with extreme care in a well-ventilated fume hood. One established synthetic route involves the methylation of benzalazine followed by hydrolysis.[12]

Parameter	Value	Reference
Reactants	Benzalazine, dimethyl sulfate, sulfuric acid	[12]
Temperature	Gentle reflux	[12]
Workup	Hydrolysis, distillation, precipitation as sulfate salt	[12]
Expected Yield	76-80% (as sulfate salt)	[12]
Melting Point	141-142°C (sulfate salt)	[12]

Step-by-Step Methodology:

• Heat a mixture of benzalazine and dimethyl sulfate in dry benzene under reflux for several hours.[12]

• Cool the mixture and decompose the resulting solid addition product by adding water and shaking thoroughly.

• Separate the aqueous layer, which contains benzaldehyde and methylhydrazine sulfate.

• Add concentrated sulfuric acid and steam distill the mixture to remove benzaldehyde.

• Cool the remaining solution in an ice bath to precipitate the crude methylhydrazine sulfate.

• Purify the product by recrystallization from 80% ethyl alcohol.[12] The free base can be liberated by treatment with a strong base just prior to use.

Detailed Experimental Protocol: Synthesis of 1-Methyl-5-phenyl-1H-pyrazol-3(2H)-one

This protocol is adapted from established procedures for similar pyrazolone syntheses and represents a reliable method for the target compound.[7][13]

Caption: Figure 2: Experimental Workflow.

Materials and Reagents

Reagent	Formula	M.W.	Amount	Mmol	Equiv.
Ethyl Benzoylacetate	C₁₁H₁₂O₃	192.21	3.84 g	20	1.0
Methylhydrazine	CH₆N₂	46.07	1.02 g	22	1.1
Ethanol (95%)	C₂H₅OH	46.07	25 mL	-	-
Glacial Acetic Acid	CH₃COOH	60.05	~5 drops	-	catalytic

Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Ice bath

• Buchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3.84 g (20 mmol) of ethyl benzoylacetate in 25 mL of 95% ethanol.

• Reagent Addition: While stirring, carefully add 1.02 g (22 mmol) of methylhydrazine to the solution. Caution: Methylhydrazine is toxic and should be handled in a fume hood.

• Catalyst Addition: Add 5 drops of glacial acetic acid to the mixture. The acid catalyzes the condensation reaction.[5]

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux (approx. 80°C) with continuous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase 30% ethyl acetate/70% hexane). The reaction is typically complete within 2-3 hours.

• Isolation: Once the reaction is complete (as indicated by the consumption of the starting ketoester), turn off the heat and allow the flask to cool to room temperature. A solid product should begin to precipitate.

• Crystallization: Place the flask in an ice bath for 30 minutes to maximize product crystallization.

• Filtration: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake with a small amount of cold ethanol to remove any soluble impurities.

• Drying: Transfer the white to off-white solid to a watch glass and dry it under vacuum. Determine the mass and calculate the percent yield.

Purification and Characterization

• Purification: If the product's melting point is broad or TLC shows impurities, recrystallization from a minimal amount of hot ethanol is recommended.[14] Be cautious not to use an excessive amount of solvent, as this can lead to low yields.[14]

• Characterization: The final product should be characterized by:

  • Melting Point: Compare with literature values. The related 1-phenyl-3-methyl-5-pyrazolone melts at 127-127.6°C.[15]

  • ¹H and ¹³C NMR Spectroscopy: To confirm the structure. The spectra for the analogous 1,3-dimethyl-5-pyrazolone show characteristic peaks for the methyl groups and the pyrazolone ring protons and carbons.[13]

Troubleshooting and Field-Proven Insights

• Reaction Discoloration: Reactions involving hydrazines can often produce yellow or red discoloration due to side reactions or impurities.[16] If this occurs, purification by recrystallization or a silica plug may be necessary to isolate a clean product.

• Low Yield: A common issue is product loss during recrystallization. Ensure you use the minimum amount of hot solvent required to dissolve the solid. Also, verify the purity of your starting materials, as impurities can inhibit the reaction.

• No Precipitation: If the product does not precipitate upon cooling, it may have separated as an oil.[14] Try scratching the inside of the flask with a glass rod to induce crystallization or add a seed crystal if available. Alternatively, the product may be more soluble than expected; in this case, slowly adding cold water to the ethanolic solution can often force precipitation.

Safety Precautions

• Methylhydrazine: This compound is highly toxic, corrosive, and a suspected carcinogen. Always handle it in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Dimethyl Sulfate: If preparing methylhydrazine, note that dimethyl sulfate is extremely toxic and a potent alkylating agent. Avoid all contact.

• General Precautions: Handle all organic solvents and acids with care. Ensure reflux systems are properly clamped and have adequate water flow.

Conclusion

The Knorr pyrazole synthesis remains an indispensable method for accessing the pyrazole core. By following this detailed protocol, from the preparation of necessary precursors to the final purification and characterization, researchers can reliably synthesize 1-methyl-5-phenylpyrazole derivatives. The mechanistic understanding and troubleshooting tips provided herein are intended to empower scientists to adapt and optimize this classic transformation for applications in drug discovery and materials science.

References

• Shriner, R. L., Schmidt, A. G., & Roll, L. J. (n.d.). Acetic acid, benzoyl-, ethyl ester. Organic Syntheses Procedure.
• (n.d.). Acetic acid, benzoyl-, ethyl ester. Organic Syntheses Procedure.
• (n.d.). Preparation method of ethyl benzoylacetate. Eureka | Patsnap.
• (n.d.). methylhydrazine sulfate. Organic Syntheses Procedure.
• (n.d.). Preparation of ethyl benzoylacetate. PrepChem.com.
• (n.d.). Knorr pyrazole synthesis. Name-Reaction.com.
• (n.d.). Iodine-promoted synthesis of pyrazoles from 1,3-dicarbonyl compounds and oxamic acid thiohydrazides. Organic Chemistry Frontiers (RSC Publishing).
• (n.d.). CN101402586A - The synthetic method of monomethylhydrazine. Google Patents.
• (2025). Knorr Pyrazole Synthesis. J&K Scientific LLC.
• (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.
• (n.d.). A Technical Guide to the Knorr Pyrazole Synthesis of 1883. Benchchem.
• (n.d.). CN107903175A - The preparation method of ethyl benzoylacetate. Google Patents.
• (n.d.). Knorr Pyrazole Synthesis.
• (n.d.). Knorr Pyrazole Synthesis. Chem Help Asap.
• (n.d.). Synthesis of methylhydrazine and 1,1-dimethylhydrazine by the reactions of hydroxylamine-O-sulfonic acid with methyl. American Chemical Society.
• (2019, January 19). synthesis of pyrazoles. YouTube.
• (n.d.). Novel method for converting industrial waste 1,2-dimethylhydrazine into methylhydrazine.
• (n.d.). CN109503418B - Preparation process of methylhydrazine. Google Patents.
• (n.d.). CN101367763A - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone. Google Patents.
• (n.d.). One-Pot Synthesis and Crystal Structure of Methyl 5-Hydroxy-1-phenyl-1H-pyrazole-3-carboxylate. MDPI.
• (n.d.). Knorr Pyrazole Synthesis of Edaravone. The Royal Society of Chemistry.
• (n.d.). CN101367763B - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone. Google Patents.
• (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC.
• (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Slideshare.
• (2025). Knorr Pyrazole Synthesis. YouTube.
• (n.d.). Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone.
• (n.d.). Knorr Pyrazole Synthesis. ResearchGate.
• (2024, April 23). Knorr Pyrazole Synthesis advice. Reddit.
• Kaur, A. (2021, June 10). Synthesis of 3-methyl-1-phenyl-5-pyrazoline. YouTube.

Sources

• 1. name-reaction.com [name-reaction.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Knorr Pyrazole Synthesis (Chapter 32) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. chemhelpasap.com [chemhelpasap.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
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• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. ias.ac.in [ias.ac.in]
• 14. rsc.org [rsc.org]
• 15. CN101367763A - Synthesis process of 1-phenyl-3-methyl-5-pyrazolone - Google Patents [patents.google.com]
• 16. reddit.com [reddit.com]

Using 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole as a ligand in coordination chemistry

Application Note: High-Fidelity Coordination of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole [1]

Abstract

This guide details the protocols for utilizing 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole (IMP-Pz) as a steric-modulating ligand in transition metal catalysis and materials science.[1] Unlike simple pyrazoles, IMP-Pz offers a unique steric environment: the 3-isopropyl group acts as a flexible "steric fence" near the metal center, while the 5-phenyl group modulates electronic density and solubility.[1] This document covers the critical regioselective synthesis, purification, and coordination protocols for Pd(II) and Ir(III) systems.

Ligand Profile & Mechanistic Insight

The utility of IMP-Pz lies in its specific substitution pattern on the pyrazole ring.[1]

• N2-Donor Site: The coordination occurs via the N2 nitrogen (pyridinic type).[1]

• 3-Isopropyl (Proximal): Located adjacent to the donor nitrogen, this group exerts direct steric influence on the coordination sphere.[1] It is bulky enough to promote reductive elimination in cross-coupling cycles (e.g., Suzuki-Miyaura) but sufficiently flexible to accommodate oxidative addition.

• 5-Phenyl (Distal): Located adjacent to the N1-methyl group.[1] Due to steric clash with the N-methyl, the phenyl ring twists out of coplanarity with the pyrazole core.[1] This prevents π-stacking aggregation, improving the solubility of resulting metal complexes in non-polar solvents (DCM, Toluene).

Table 1: Physicochemical Properties

Property	Value / Characteristic	Impact on Coordination
Formula	C₁₃H₁₆N₂	--
MW	200.28 g/mol	Stoichiometry calculations
pKa (Conj.[1] Acid)	~2.5 - 3.0 (Est.)	Less basic than pyridine; requires soft metals (Pd, Pt, Rh, Ir)
Cone Angle	~145° (Effective)	Moderate steric bulk; allows bis-ligation [ML₂Cl₂]
Coordination Mode	-donor (N2)	Moderate -donation; weak -acceptance

Synthesis & Regiochemical Control

Critical Challenge: The condensation of methylhydrazine with unsymmetrical

-diketones yields two regioisomers: 3-isopropyl-1-methyl-5-phenyl (Target) and 5-isopropyl-1-methyl-3-phenyl (Impurity).[1] The protocol below maximizes the yield of the target isomer.

Protocol A: Regioselective Synthesis

Reagents:

• 4-methyl-1-phenylpentane-1,3-dione (1.0 eq)[1]

• Methylhydrazine (1.1 eq)[1]

• Ethanol (Absolute)[1]

• HCl (conc., cat.)

Workflow:

• Dissolution: Dissolve 20 mmol of 4-methyl-1-phenylpentane-1,3-dione in 50 mL absolute ethanol.

• Temperature Control: Cool the solution to 0°C. Note: Lower temperature favors the kinetic product, though thermodynamic equilibration often dictates the final ratio.[1]

• Addition: Add methylhydrazine dropwise over 30 minutes.

• Cyclization: Allow to warm to room temperature, then reflux for 4 hours.

• Workup: Evaporate solvent. Dissolve residue in DCM and wash with water.

• Isomer Separation (Crucial):

  • The crude mixture often contains ~80:20 to ~60:40 ratio of isomers.[1]

  • Purification: Flash column chromatography (Silica Gel).

  • Eluent: Hexane:Ethyl Acetate (9:1). The 5-phenyl isomer (Target) is typically less polar due to the twisting of the phenyl group shielding the N-methyl, eluting first (verify via TLC).[1]

Validation (NMR):

• Target (3-iPr-5-Ph): NOESY correlation observed between N-Methyl protons and Phenyl protons.[1]

• Impurity (3-Ph-5-iPr): NOESY correlation observed between N-Methyl protons and Isopropyl methine proton.[1]

Coordination Protocols

Protocol B: Synthesis of trans-[Pd(IMP-Pz)₂Cl₂]

Application: Pre-catalyst for Suzuki-Miyaura Coupling.[1]

Materials:

• or [1]

• IMP-Pz Ligand (2.1 eq)[1][2]

• Dichloromethane (DCM)[1]

Step-by-Step:

• Preparation: Suspend 0.5 mmol of

  in 10 mL of dry DCM. The solution will be yellow/orange.[1]

• Ligand Addition: Add 1.05 mmol (210 mg) of IMP-Pz dissolved in 2 mL DCM dropwise.

• Reaction: Stir at room temperature for 4 hours. The solution typically clarifies to a bright yellow.[1]

• Precipitation: Add 30 mL of cold Pentane or Diethyl Ether to precipitate the complex.

• Filtration: Collect the yellow solid, wash with ether, and dry under vacuum.

Self-Validating Check:

• ¹H NMR shift: The proton on the pyrazole C4 position will shift downfield (

  ppm) upon coordination compared to the free ligand.[1]

Protocol C: C-H Activation Catalyst Generation (In Situ)

Application: Direct arylation of heteroaromatics.

Reaction Setup:

• Metal Source:

  (5 mol%)[1]

• Ligand: IMP-Pz (10 mol%)

• Solvent: PivOH (Pivalic acid) or Toluene/PivOH mixture.

• Activation: Heat the Metal/Ligand mixture at 60°C for 30 mins before adding substrates. This ensures formation of the active Pd(IMP-Pz)(OAc)₂ species.[1]

Visualization of Workflows

Figure 1: Synthesis & Isomer Separation Logic

Caption: Workflow for the regioselective isolation of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole.

Figure 2: Coordination & Catalytic Cycle Role

Caption: Role of the 3-isopropyl group in modulating the Pd-catalytic cycle.

References

• Trofimenko, S. (1993). Chem. Rev., 93(3), 943–980. "The Coordination Chemistry of Pyrazole-Derived Ligands." Link[1]

• Mukherjee, R. (2000). Coord.[3][4][5][6] Chem. Rev., 203(1), 151–218. "Coordination chemistry of pyrazole-based ligands." Link

• Singer, R. A., et al. (2003). Synthesis, 2003(11), 1727–1731. "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles." (Methodology basis for Protocol A).

• PubChem. (2025).[7] "3-Methyl-5-phenyl-1H-pyrazole Compound Summary." Link (Analogous structure data).

• BenchChem. (2025).[3] "3-Methylpyrazole as a Ligand in Coordination Chemistry." Link[1]

Sources

• 1. CN101805291A - 1-(4-isopropylbenzene-yl)-3-methyl-5-pyrazolone, preparation method and application thereof - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and characterization of 3-methyl-5-oxo-N,1-diphenyl-4,5-dihydro-1-H-pyrazole-4-carbothioamide and its metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1H-Pyrazol-5-ol, 3-methyl-1-phenyl- | C10H10N2O | CID 70335 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Separation and Characterization of 1,3- and 1,5-Phenyl Pyrazole Regioisomers

Welcome to the technical support center for the separation of 1,3- and 1,5-phenyl pyrazole regioisomers. This guide provides field-proven troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) designed for researchers, medicinal chemists, and professionals in drug development. Our goal is to equip you with the causal logic and practical steps to overcome this common and often frustrating purification challenge.

Introduction: The Root of the Challenge

The synthesis of N-substituted pyrazoles, a scaffold prevalent in many pharmacologically important compounds, frequently involves the condensation of a substituted hydrazine (like phenylhydrazine) with an unsymmetrical 1,3-dicarbonyl compound.[1][2] This reaction pathway inherently produces a mixture of two regioisomers: the 1,3- and 1,5-disubstituted products. These isomers often possess nearly identical physical and chemical properties, such as polarity and solubility, making their separation by standard chromatographic techniques a significant hurdle.[3][4] This guide provides a systematic approach to successfully separate and unequivocally identify these challenging regioisomers.

Frequently Asked Questions (FAQs)

Q1: Why are my 1,3- and 1,5-phenyl pyrazole regioisomers so difficult to separate by column chromatography?

Separating these regioisomers is challenging primarily due to their very similar polarities.[3] Both molecules contain the same functional groups and overall composition, leading to nearly identical interactions with standard stationary phases like silica gel. This results in very close retention factors (Rf) and co-elution during chromatography.

Q2: I have a crude mixture from my reaction. What is the absolute first step I should take before attempting a large-scale separation?

The first and most critical step is to develop an effective separation on a Thin-Layer Chromatography (TLC) plate.[3] If you cannot see two distinct, well-resolved spots on a TLC plate, you will not be able to separate them on a flash column. Systematically test various mobile phase combinations (e.g., gradients of ethyl acetate in hexane, or dichloromethane in heptane) until you achieve a delta Rf (the difference in Rf values) of at least 0.1.

Q3: Which preparative chromatography technique is most effective for separating these isomers?

For multi-gram quantities, Flash Column Chromatography using silica gel remains the most common and cost-effective method.[3][4][5] The key to success lies in meticulous optimization of the mobile phase and proper column packing. For smaller scales or extremely difficult separations where flash chromatography fails, High-Performance Liquid Chromatography (HPLC) , particularly in normal-phase mode, can offer the superior resolution required.[3]

Q4: I've successfully isolated two distinct compounds. How can I definitively determine which is the 1,3-isomer and which is the 1,5-isomer?

The gold standard for assignment is 2D Nuclear Magnetic Resonance (NMR) spectroscopy , specifically a Nuclear Overhauser Effect Spectroscopy (NOESY) experiment.[4][6] This technique detects through-space interactions between protons that are close to each other. A clear NOE correlation will be observed between the ortho-protons of the N1-phenyl ring and the protons of the substituent at the C5-position only in the 1,5-regioisomer . This interaction is spatially impossible in the 1,3-isomer.

Troubleshooting Guide: Common Separation & Analysis Issues

Issue 1: Isomers are Co-eluting or Show Poor Resolution in Flash Chromatography

• Symptoms: A single broad peak is observed during column chromatography. Collected fractions contain a mixture of both isomers as confirmed by TLC or ¹H NMR.

• Probable Cause: The chosen mobile phase is not selective enough to differentiate the subtle polarity differences between the isomers.[3] Alternatively, improper column packing or sample loading has led to band broadening, obscuring the separation.

• Solutions & Optimization Workflow:

  • Re-optimize on TLC: Do not proceed with another column until you have improved the separation on TLC. Test solvent systems with different selectivities. For example, if a hexane/ethyl acetate system fails, try a hexane/dichloromethane or toluene/acetone system.

  • Employ a Shallow Gradient: An isocratic (single solvent mixture) elution may not be sufficient. A very shallow gradient (e.g., eluting over 20 column volumes from 5% to 15% ethyl acetate in hexane) can effectively resolve compounds with very similar Rf values.

  • Use the Dry Loading Method: Dissolving the crude mixture in a strong solvent for loading can ruin the separation before it begins. Instead, dissolve your mixture in a minimal amount of a strong solvent (like dichloromethane), add a small portion of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the packed column, ensuring a tight starting band.[3]

Issue 2: Separated Isomers Have Ambiguous NMR Spectra

• Symptoms: The ¹H and ¹³C NMR spectra for both isolated compounds are very similar, making unambiguous assignment impossible.

• Probable Cause: The core pyrazole ring and phenyl substituents create similar electronic environments for many of the atoms in both molecules, resulting in only minor, non-diagnostic differences in chemical shifts.

• Solutions for Spectroscopic Identification:

  • Perform a NOESY or ROESY Experiment: This is the most reliable method. As detailed in the workflow diagram below, the presence or absence of a key spatial correlation is definitive.[4][6]

  • Analyze HMBC and HSQC Spectra: A Heteronuclear Multiple Bond Correlation (HMBC) spectrum can reveal long-range (2-3 bond) correlations. For the 1,5-isomer, you should observe a ³J correlation from the ortho-protons of the N1-phenyl ring to the C5 carbon of the pyrazole ring. This correlation will be absent in the 1,3-isomer.

  • Careful ¹³C NMR Comparison: The chemical shift of the pyrazole ring carbons can be a subtle clue. The C5 carbon, in particular, will experience different shielding effects depending on whether it is adjacent to the N-phenyl group (in the 1,5-isomer) or not.[7][8]

Data Presentation & Key Differentiating Features

The following table summarizes the key analytical data used to differentiate between the 1,3- and 1,5-phenyl pyrazole regioisomers, assuming a generic C3/C5 substituent 'R'.

Feature	1,3-Phenyl-5-R-Pyrazole	1,5-Phenyl-3-R-Pyrazole
Structure	N1-Phenyl, C3-Phenyl, C5-R	N1-Phenyl, C3-R, C5-Phenyl
Key ¹H NMR Signal	The pyrazole C4-H proton signal. Its chemical shift is influenced by both adjacent phenyl and 'R' groups.	The pyrazole C4-H proton signal. Its chemical shift is influenced by both adjacent 'R' and phenyl groups.
Key ¹³C NMR Signal	The chemical shifts of C3 and C5 carbons are diagnostic. C3 is attached to a phenyl group, C5 to the 'R' group.	The chemical shifts of C3 and C5 carbons are diagnostic. C3 is attached to the 'R' group, C5 to a phenyl group.
Definitive NOESY Correlation	NO correlation between N1-phenyl ortho-protons and the C5-'R' group protons.	YES , a clear correlation is observed between the N1-phenyl ortho-protons and the C5-phenyl ortho-protons.

Visualized Workflows and Methodologies

Experimental Workflow for Separation and Identification

The following diagram outlines the logical progression from a crude reaction mixture to fully characterized, pure regioisomers.

Caption: Systematic workflow for pyrazole isomer separation and identification.

The Decisive NOESY Experiment

This diagram illustrates the key spatial interaction that differentiates the 1,5-regioisomer.

Caption: The NOE between N1-phenyl and C5-substituent protons is unique to the 1,5-isomer.

Detailed Experimental Protocols

Protocol 1: Flash Column Chromatography for Regioisomer Separation

• Slurry Preparation: Choose a starting mobile phase that gives an Rf of ~0.3 for the lower spot on your optimized TLC plate. In a beaker, create a slurry of silica gel in this mobile phase.

• Column Packing: Pour the slurry into your column and use positive pressure to pack the bed, ensuring no air bubbles are trapped. Add a thin layer of sand to the top of the silica bed to protect it.

• Sample Loading (Dry Method): Dissolve your crude product (e.g., 1 g) in a minimal volume of a volatile solvent (e.g., 5 mL of DCM). Add 2-3 g of silica gel to this solution. Evaporate the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.

• Loading: Carefully layer the silica-adsorbed sample onto the sand at the top of your packed column, creating a flat, even layer. Add another thin layer of sand on top of the sample.

• Elution: Fill the column with the mobile phase. Begin elution using your pre-determined shallow gradient (e.g., 5% EtOAc in Hexane -> 15% EtOAc in Hexane over 20 column volumes). Use positive pressure to maintain a consistent flow rate.

• Fraction Collection: Collect small, uniform fractions. Monitor the elution process by taking TLC spots from every few fractions.

• Combine and Concentrate: Once the separation is complete, combine the pure fractions of each isomer and remove the solvent under reduced pressure.

References

• Regioselective Synthesis of 3,5-Disubstituted Pyrazoles. Thieme Chemistry. [Link]

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. UAB Barcelona. [Link]

• Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone. Journal of the Iranian Chemical Society. [Link]

• A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• 13C NMR Spectroscopy of Heterocycles: 1-Phenyl-3-aryl/t-butyl-5-arylpyrazoles. MDPI. [Link]

• Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13 C NMR Spectroscopy. Molecules. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 5. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 6. A regioselective synthesis of 3,4-diaryl-1H-pyrazoles through a 1,3-dipolar cycloaddition of tosylhydrazones and nitroalkenes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]

Removing hydrazine impurities from pyrazole reaction mixtures

A Guide for Researchers, Scientists, and Drug Development Professionals on the Effective Removal of Hydrazine Impurities from Pyrazole Reaction Mixtures.

Welcome to the Technical Support Center. This guide is designed to provide you, a valued member of the scientific community, with in-depth, actionable solutions for a common challenge in pyrazole synthesis: the removal of residual hydrazine. As a Senior Application Scientist, my goal is to equip you with not just protocols, but a deeper understanding of the underlying chemical principles to empower your research and development.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions regarding hydrazine impurities in pyrazole synthesis.

Q1: Why is removing residual hydrazine so critical in pharmaceutical applications?

Hydrazine is classified as a genotoxic impurity, meaning it has the potential to damage DNA, which can lead to carcinogenic effects.[1] Regulatory bodies, therefore, impose strict limits on the presence of such impurities in active pharmaceutical ingredients (APIs) and drug products.[2] Failure to adequately remove hydrazine can lead to batch rejection, regulatory hurdles, and potential safety concerns.

Q2: What are the primary methods for removing hydrazine from a reaction mixture?

The most common strategies for hydrazine removal can be broadly categorized as:

• Quenching: Chemical conversion of hydrazine to a more easily removable or benign substance.

• Extraction: Separating the hydrazine from the desired pyrazole product based on solubility differences.

• Chromatography: Purifying the pyrazole product away from hydrazine and other impurities.

• Distillation/Azeotropic Removal: For volatile hydrazine or when it forms an azeotrope with a solvent.[3]

The choice of method depends on the specific properties of your pyrazole product, the scale of your reaction, and the required level of purity.

Q3: How can I detect the presence of residual hydrazine in my purified pyrazole product?

Due to its challenging analytical properties (e.g., lack of a strong chromophore), direct detection of hydrazine at low levels is difficult.[1] Therefore, derivatization is a common and effective strategy.[1][2] This involves reacting the hydrazine with a reagent to form a derivative that is more easily detectable by techniques such as:

• High-Performance Liquid Chromatography (HPLC) with UV detection: After derivatization to attach a chromophore.[1]

• Gas Chromatography (GC): Often coupled with a mass spectrometer (GC-MS) for definitive identification.[2][4]

• Spectrophotometry: A colorimetric method can be developed using a reagent like 4-dimethylaminobenzaldehyde.[5]

Troubleshooting Guides: From Problem to Protocol

This section provides detailed, step-by-step guidance for common scenarios encountered during the purification of pyrazoles.

Scenario 1: My initial work-up has left a significant amount of hydrazine in my organic layer.

Underlying Principle: This is a common issue, especially when an excess of hydrazine is used to drive the reaction to completion. The basic nature of hydrazine can be exploited to facilitate its removal through an acid-base extraction.[6][7][8]

Troubleshooting Workflow:

Caption: Decision workflow for oxidative quenching of hydrazine.

Detailed Protocol: Oxidative Quenching with Hydrogen Peroxide

Disclaimer: Oxidative quenching reactions can be highly exothermic. Always perform on a small scale first and ensure adequate cooling.

• Safety First: Conduct the reaction in a well-ventilated fume hood, behind a blast shield. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• pH Adjustment: Adjust the pH of your aqueous reaction mixture to be slightly alkaline (pH 8-9) if it is not already, as the oxidation of hydrazine is often more efficient in this range. [9]3. Cooling: Place the reaction vessel in an ice bath to maintain a low temperature (0-10 °C).

• Controlled Addition of Oxidant: Slowly add a solution of hydrogen peroxide (H₂O₂) dropwise to the cooled, stirring reaction mixture. A 5- to 10-fold stoichiometric excess of H₂O₂ relative to the residual hydrazine is often effective. [10]The reaction is: N₂H₄ + 2H₂O₂ → N₂ + 4H₂O. [10]5. Monitoring: Monitor the reaction for gas evolution (N₂) and temperature changes. The disappearance of hydrazine can be monitored by TLC or a colorimetric spot test.

• Work-up: Once the reaction is complete (no more gas evolution and hydrazine is consumed), the pyrazole can be isolated through appropriate methods such as crystallization, extraction into an organic solvent (if solubility allows after quenching), or chromatography.

Oxidizing Agent	Pros	Cons	Citation
**Hydrogen Peroxide (H₂O₂) **	Byproducts are water and nitrogen gas.	Can be highly exothermic; requires careful temperature control.	[10]
Sodium Hypochlorite (NaOCl)	Readily available and effective.	Can produce chlorinated byproducts and is highly exothermic.	[11]

Scenario 3: My pyrazole product is sensitive to both acidic and oxidative conditions.

Underlying Principle: In cases of sensitive substrates, a non-reactive purification method is required. Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase. [12][13] Detailed Protocol: Silica Gel Column Chromatography

• Solvent System Selection: The key to successful chromatographic separation is finding a suitable eluent system. Use Thin Layer Chromatography (TLC) to identify a solvent or mixture of solvents that provides good separation between your pyrazole product and hydrazine. Hydrazine is highly polar and will typically remain at the baseline in many common solvent systems.

• Column Packing:

  • Prepare a slurry of silica gel in your chosen eluent.

  • Carefully pack a chromatography column with the slurry, ensuring there are no air bubbles or cracks in the stationary phase.

• Loading the Sample:

  • Concentrate your crude reaction mixture to a minimal volume.

  • Adsorb the crude material onto a small amount of silica gel.

  • Carefully add the dried, adsorbed sample to the top of the packed column.

• Elution:

  • Begin eluting the column with your chosen solvent system.

  • Collect fractions and monitor the elution of your product using TLC.

• Isolation: Combine the fractions containing the pure pyrazole product and concentrate under reduced pressure.

Pro-Tip: If your pyrazole is basic and shows significant tailing on silica gel, consider deactivating the silica by pre-treating it with a solvent system containing a small amount of a base like triethylamine (e.g., 1%). [14]

References

• How to quench excess hydrazine monohydrate : r/Chempros - Reddit. (2022, May 3). Reddit. Retrieved February 9, 2024, from [Link]

• A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials. (2016, July 15). PubMed. Retrieved February 9, 2024, from [Link]

• Process for the purification of pyrazoles. (n.d.). Google Patents.

• Three Methods of Detection of Hydrazines. (2020, May 8). Tech Briefs. Retrieved February 9, 2024, from [Link]

• • analytical methods. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved February 9, 2024, from [Link]

• Determination and validation of hydrazine content by spectrophotometric method in pharmaceutical drug substances. (n.d.). Scholars Research Library. Retrieved February 9, 2024, from [Link]

• How can I purify a pyrazole compound with a N-C-N bond without using a silica column? (2014, March 9). ResearchGate. Retrieved February 9, 2024, from [Link]

• Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021, July 1). The Journal of Organic Chemistry - ACS Publications. Retrieved February 9, 2024, from [Link]

• Process for the preparation of pyrazole. (n.d.). Google Patents.
• Method for removing organic impurities in hydrazine hydrate prepared through ketazine method. (n.d.). Google Patents.
• Process for removing residual hydrazine from caustic solutions. (n.d.). Google Patents.

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 9, 2024, from [Link]

• Remove excess hydrazine hydrate? (2021, January 31). ResearchGate. Retrieved February 9, 2024, from [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021, September 23). ACS Omega - ACS Publications. Retrieved February 9, 2024, from [Link]

• A process for the removal of impurities from hydrazine hydrate. (n.d.). Google Patents.

• Acid-Base Extraction. (n.d.). University of Colorado Boulder. Retrieved February 9, 2024, from [Link]

• Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling appr. (n.d.). Royal Society of Chemistry. Retrieved February 9, 2024, from [Link]

• Process for removing impurities from hydrazine hydrate. (n.d.). Google Patents.

• How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane ? (2023, May 16). ResearchGate. Retrieved February 9, 2024, from [Link]

• 5 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved February 9, 2024, from [Link]

• Hydrazine - Wikipedia. (n.d.). Wikipedia. Retrieved February 9, 2024, from [Link]

• How can I remove excess Hydrazine Hydrate from a reaction done in ethanol? (2019, October 16). ResearchGate. Retrieved February 9, 2024, from [Link]

• Hydrazine. (n.d.). Organic Chemistry Portal. Retrieved February 9, 2024, from [Link]

• Hydrazine hydrate removal by column chromatography : r/OrganicChemistry - Reddit. (2023, April 13). Reddit. Retrieved February 9, 2024, from [Link]

• Acid–base extraction - Wikipedia. (n.d.). Wikipedia. Retrieved February 9, 2024, from [Link]

• Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. (n.d.). Slideshare. Retrieved February 9, 2024, from [Link]

• Oxidation of Hydrazine in Aqueous Solutions. (n.d.). DTIC. Retrieved February 9, 2024, from [Link]

• Advice on working up a reaction using hydrazine hydrate as a solvent? - Reddit. (2022, December 29). Reddit. Retrieved February 9, 2024, from [Link]

• Acid and Base Extraction. (n.d.). Engineering Ideas Clinic - Confluence. Retrieved February 9, 2024, from [Link]

• Methods and systems for neutralization of hydrazine. (n.d.). Google Patents.
• Method for removing hydrazine compounds. (n.d.). Google Patents.

• Curious about quenching of hydrazinolysis. (2017, June 26). ResearchGate. Retrieved February 9, 2024, from [Link]

• Air oxidation of hydrazine. 1. Reaction kinetics on natural kaolinites, halloysites, and model substituent layers with varying iron and titanium oxide and O- center contents. (n.d.). PubMed. Retrieved February 9, 2024, from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI. Retrieved February 9, 2024, from [Link]

• Preparation of pyrazole compounds by reaction with hydrazine without concomitant dehydroxylation. (n.d.). ResearchGate. Retrieved February 9, 2024, from [Link]

• Acid-Base Extraction Tutorial. (2020, March 21). YouTube. Retrieved February 9, 2024, from [Link]

• Acid base extraction flow chart. (n.d.). Occidental College. Retrieved February 9, 2024, from [Link]

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• 1. A simple and sensitive method to analyze genotoxic impurity hydrazine in pharmaceutical materials - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Regioselective Synthesis of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole

Case ID: PYR-ISO-5PH-OPT Status: Open Assigned Specialist: Senior Application Scientist Subject: Yield Optimization & Regiocontrol in Methylhydrazine Cyclization

Executive Summary: The Regioselectivity Paradox

The synthesis of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole (Target) via the condensation of 1-phenyl-4-methylpentane-1,3-dione with methylhydrazine is a classic example of a competing nucleophilic attack.

The core challenge is distinguishing between the Target (5-phenyl) and the Impurity (3-phenyl) .

• Target Formation: Requires the primary amine (

  ) of methylhydrazine to attack the isopropyl ketone.

• Impurity Formation: Occurs when the primary amine attacks the phenyl ketone.

While aliphatic ketones (isopropyl) are generally more electrophilic than conjugated aromatic ketones (phenyl), the steric bulk of the isopropyl group creates a kinetic barrier. This allows the thermodynamically stable conjugated phenyl ketone to compete for the nucleophile, leading to mixed isomers and low isolated yields.

Mechanism & Causality

To fix the yield, you must control the kinetics of the initial hydrazone formation.

The Reaction Pathway

Methylhydrazine (

) contains two nucleophilic nitrogens:

• ( ): More electron-rich (inductive effect) but sterically hindered.
• ( ): Less hindered, generally the kinetic nucleophile.

The Golden Rule: To obtain the 1-methyl-5-phenyl isomer, the

( ) must attack the Isopropyl Carbonyl ( ). This places the ( ) in the correct position to close the ring onto the Phenyl Carbonyl ( ).

Figure 1: Bifurcation of the reaction pathway. Controlling the initial attack is the only way to secure high yield.

Troubleshooting Guide (FAQ Format)

Issue 1: "I am getting a 50:50 or 60:40 mixture of isomers."

Diagnosis: You are likely using Ethanol or Methanol as a solvent. In protic, non-fluorinated solvents, the reactivity difference between the

and carbonyls is insufficient to overcome the steric hindrance of the isopropyl group. Solution: Switch to Fluorinated Alcohols .

• Protocol: Use 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) .

• Why? These solvents are strong hydrogen-bond donors (high ionizing power) but low nucleophilicity. They selectively activate the carbonyls and stabilize the polar transition state of the hydrazone formation, significantly enhancing regioselectivity towards the 5-phenyl isomer.

• Expected Improvement: Ratios often improve to >90:10 or >95:5.

Issue 2: "The reaction stalls or conversion is low."

Diagnosis: Water accumulation. The condensation releases water, which can hydrolyze the imine intermediate back to the starting material (equilibrium). Solution: Chemical Water Scavenging.

• Protocol: Add Molecular Sieves (4Å) to the reaction vessel or use a Dean-Stark trap if refluxing in a non-miscible solvent (e.g., Toluene).

• Advanced: Use Methylhydrazine Sulfate (

  ) with a stoichiometric base (e.g., NaOAc). The salt form releases the free base slowly, maintaining a low concentration of the nucleophile, which can favor the kinetic product.

Issue 3: "My product is an oil and won't crystallize."

Diagnosis: Isomeric mixtures often form eutectic oils. Even 5-10% impurity can prevent crystallization. Solution: Regioselective Recrystallization.

• Protocol: Dissolve the crude oil in hot Hexane/Ethyl Acetate (9:1) . Cool slowly to -20°C. The 5-phenyl isomer is typically more crystalline due to better packing of the planar phenyl ring when not sterically crowded by the adjacent N-methyl group (compared to the 5-isopropyl isomer where the bulky isopropyl clashes with the N-methyl).

Optimized Experimental Protocol

Objective: Synthesis of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole with >95% Regioselectivity.

Reagents:

• 1-phenyl-4-methylpentane-1,3-dione (1.0 eq)

• Methylhydrazine (1.1 eq) (Caution: Highly Toxic/Carcinogenic)

• Solvent: 2,2,2-Trifluoroethanol (TFE) (0.5 M concentration)

Workflow:

• Preparation: Charge a reaction flask with 1-phenyl-4-methylpentane-1,3-dione (10 mmol, 1.90 g) and TFE (20 mL). Stir until dissolved.

• Cooling: Cool the solution to 0°C . Lower temperature favors the kinetic attack at the more electrophilic (but hindered) isopropyl carbonyl.

• Addition: Add Methylhydrazine (11 mmol, 0.58 mL) dropwise over 15 minutes.

  • Note: Exothermic reaction. Control temperature to maintain <5°C.

• Reaction: Allow to warm to Room Temperature (25°C) and stir for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1).

• Workup:

  • Evaporate TFE under reduced pressure (recoverable).

  • Redissolve residue in Ethyl Acetate (50 mL).

  • Wash with 1N HCl (2 x 20 mL) to remove unreacted hydrazine.

  • Wash with Brine, dry over

    , and concentrate.

• Purification: Recrystallize from Hexane/EtOAc or Ethanol/Water if solid. If oil, purify via silica gel chromatography (Gradient 0-20% EtOAc in Hexane).

Data Summary Table:

Parameter	Standard Condition (EtOH)	Optimized Condition (TFE)
Solvent Type	Protic (Polar)	Fluorinated (H-Bond Donor)
Temperature	Reflux (78°C)	0°C RT
Isomer Ratio (Target:Impurity)	~60 : 40	~95 : 5
Isolated Yield	45-55%	85-92%

Troubleshooting Logic Tree

Figure 2: Decision matrix for rapid process diagnosis.

References

• Regioselectivity in Pyrazole Synthesis: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents." Journal of Organic Chemistry, 2008, 73(9), 3523–3529. Link

• Methylhydrazine Reactivity: Katritzky, A. R., et al. "Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles." Journal of Organic Chemistry, 2003, 68, 5977. Link

• General Pyrazole Synthesis: Heller, S. T., & Natarajan, S. R. "1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles."[1] Organic Letters, 2006, 8(13), 2675-2678. Link

Sources

• 1. 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles [organic-chemistry.org]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Characterization of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole

Executive Summary

Objective: To provide a definitive protocol for the structural validation of 3-isopropyl-1-methyl-5-phenyl-1H-pyrazole (Target) and its differentiation from the common regioisomeric impurity, 5-isopropyl-1-methyl-3-phenyl-1H-pyrazole (Isomer B) .

Context: The synthesis of trisubstituted pyrazoles via the condensation of unsymmetrical 1,3-diketones with methylhydrazine inherently produces a mixture of regioisomers. Differentiating these isomers is critical in drug discovery, as the position of the substituents (3- vs 5-position) drastically alters the pharmacological profile (e.g., selectivity in COX-2 inhibition or kinase binding).

Key Takeaway: The definitive identification relies on the Nuclear Overhauser Effect (NOE) and specific chemical shift trends of the N-methyl group. The target molecule (5-phenyl) typically exhibits a shielded N-methyl signal compared to the 5-isopropyl isomer.

Structural Analysis & Synthesis Context

The core challenge lies in the cyclization of 4-methyl-1-phenylpentane-1,3-dione with methylhydrazine . Two pathways exist, governed by the nucleophilicity of the hydrazine nitrogens and the electrophilicity of the diketone carbonyls.

The Two Candidates

• Target (Isomer A): 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole.

  • Features: Phenyl group at position 5 (adjacent to N-methyl).[1][2][3] Isopropyl at position 3.

• Alternative (Isomer B): 5-Isopropyl-1-methyl-3-phenyl-1H-pyrazole.

  • Features: Isopropyl group at position 5 (adjacent to N-methyl). Phenyl at position 3.[1][2][4][5][6][7]

Regioselectivity Pathway (Diagram)

Figure 1: Divergent synthesis pathways leading to the target and its regioisomer.

Experimental Protocol: 1H NMR Characterization

Sample Preparation[8][9]

• Solvent: Chloroform-d (

  ) is recommended over DMSO- for this specific analysis.

  • Reasoning:

    minimizes solvent viscosity, providing sharper resolution for the isopropyl septet. More importantly, the anisotropic shielding effect of the phenyl ring on the N-methyl group is more pronounced and predictable in non-polar solvents.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Reference: TMS (0.00 ppm) or residual

  (7.26 ppm).

Comparative Data Table (Representative)

The following table contrasts the expected chemical shifts based on established pyrazole structure-activity relationships (SAR).

Moiety	Proton Type	Target (5-Ph) (ppm)	Isomer B (5-iPr) (ppm)	Diagnostic Logic
N-Methyl	Singlet ( )	3.65 – 3.75	3.85 – 3.95	PRIMARY INDICATOR. In the Target, the 5-Phenyl ring twists out of plane, placing the N-Me group in the shielding cone, shifting it upfield.
Pyrazole-H4	Singlet ( )	6.20 – 6.35	6.20 – 6.35	Less diagnostic; both are aromatic singlets.
Isopropyl-CH	Septet ( )	2.90 – 3.10	3.10 – 3.30	In Isomer B, the 5-iPr is sterically crowded by N-Me, often causing a slight downfield shift or broadening.
Isopropyl-CH3	Doublet ( )	1.25 – 1.35	1.25 – 1.35	Standard alkyl doublet.
Phenyl	Multiplet ( )	7.30 – 7.50	7.30 – 7.80	Isomer B (3-Ph) often shows more resolved ortho-protons due to planarity with the ring.

Definitive Identification: NOE/NOESY Analysis

While chemical shifts provide strong clues, Nuclear Overhauser Effect Spectroscopy (NOESY) or 1D-NOE difference experiments are mandatory for unambiguous assignment.

The "Gold Standard" Validation Logic

• Irradiate the N-Methyl Signal (

  3.7 ppm).

• Observe Response:

  • Target (3-iPr-1-Me-5-Ph): You will see a strong NOE enhancement of the Phenyl ortho-protons . You will see zero enhancement of the isopropyl methine proton.

  • Isomer B (5-iPr-1-Me-3-Ph): You will see a strong NOE enhancement of the Isopropyl methine (CH) and potentially the methyl doublets. You will see zero enhancement of the phenyl protons.

Decision Tree Workflow (Diagram)

Figure 2: Logical workflow for distinguishing pyrazole regioisomers using NMR.

Performance & Utility Comparison

Why does this distinction matter?

Feature	Target (5-Phenyl)	Isomer B (3-Phenyl)
Steric Environment	The 5-phenyl group creates a "propeller" twist, often critical for fitting into hydrophobic pockets (e.g., COX-2 active site).	The 3-phenyl group is more planar, altering the molecular footprint and potentially reducing binding affinity.
Electronic Properties	The N1-lone pair is conjugated differently due to the twist of the 5-phenyl ring.	Planar conjugation extends through the 3-phenyl ring, changing the pKa of the pyrazole nitrogens.
Solubility	Typically lower due to efficient pi-stacking if planar, but the twisted 5-Ph may disrupt packing, enhancing solubility.	Often higher crystallinity due to planar packing.

References

• Regiochemistry of Pyrazole Synthesis

  • Title: Regioselective synthesis of 1,3,5-trisubstituted pyrazoles.[8]

  • Source:Beilstein Journal of Organic Chemistry

  • URL:[Link]

• NMR Assignment of Pyrazoles

  • Title: 1H and 13C NMR study of 1,3,5-trisubstituted pyrazoles.
  • Source:Magnetic Resonance in Chemistry

  • URL:[Link] (General Journal Link for verification of standard shifts)

• Title: Structural determination of 1-substituted 3(5)-phenylpyrazoles by 1H NMR.

Sources

• 1. 1H-Pyrazole, 3-methyl-5-phenyl- [webbook.nist.gov]
• 2. 5-Amino-3-methyl-1-phenylpyrazole | C10H11N3 | CID 70801 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Methyl-5-phenyl-1H-pyrazole | C10H10N2 | CID 18774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tris(5-methyl-3-phenyl-1H-pyrazol-1-yl)methane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1H-Pyrazol-5-amine, 3-methyl-1-phenyl- [webbook.nist.gov]
• 7. 1-(4-Methylphenyl)-3-phenylpropane-1,3-dione | C16H14O2 | CID 781108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Distinguishing 1,3- and 1,5-Pyrazole Isomers Using NOE Difference Spectroscopy

Executive Summary

In medicinal chemistry, the pyrazole ring is a privileged scaffold, present in blockbuster drugs like Celecoxib (Celebrex) and Sildenafil (Viagra). However, the synthesis of N-substituted pyrazoles—typically via the condensation of hydrazines with 1,3-diketones—often yields a mixture of 1,3- and 1,5-disubstituted regioisomers. Distinguishing these isomers is critical because their biological activities often diverge drastically.

While X-ray crystallography is definitive, it is slow and requires single crystals. 2D NMR techniques like HMBC can be ambiguous if quaternary carbon assignments are not established. 1D Nuclear Overhauser Effect (NOE) Difference Spectroscopy offers a rapid, solution-state method to determine regiochemistry based on spatial proximity rather than bond connectivity.

This guide details the mechanistic basis, experimental protocol, and data interpretation required to confidently assign pyrazole regioisomers using NOE.

Part 1: The Regioisomer Challenge

The ambiguity arises because the chemical environment of the pyrazole core changes subtly between isomers. Standard 1D

H NMR chemical shifts are often insufficient for assignment due to solvent and substituent effects that can invert expected shielding trends.

Structural Comparison

• 1,5-Isomer: The N1-substituent is spatially crowded against the C5-substituent.

• 1,3-Isomer: The N1-substituent is spatially distant from the C3-substituent; it is instead close to the C5-proton (if C5 is unsubstituted) or the lone pair of the N2 nitrogen.

Decision Matrix: Choosing the Right Method

Before committing to an NOE experiment, evaluate the analytical landscape.

Figure 1: Analytical workflow for determining pyrazole regiochemistry. NOE is the preferred solution-state method when C5 is substituted.

Part 2: Mechanistic Basis of NOE

The Nuclear Overhauser Effect is a through-space (dipolar) interaction, not a through-bond (scalar) coupling.

• The Physics: When a specific proton resonance is saturated (irradiated) with RF energy, the spin population equilibrium is disturbed.

• Cross-Relaxation: This disturbance is transferred to spatially proximal nuclei (typically

  ) via dipole-dipole cross-relaxation.

• Distance Dependence: The intensity of the NOE enhancement is proportional to

  , where is the distance between nuclei. This steep dependence makes NOE a "molecular ruler."

Application to Pyrazoles[1][2][3][4][5][6][7]

• Irradiation Target: The protons on the N1-substituent (e.g., N-Methyl, N-Phenyl ortho-protons).

• Observation:

  • 1,5-Isomer: Strong NOE enhancement observed at the C5-substituent protons.

  • 1,3-Isomer: NO enhancement at the C3-substituent. (If C5 is unsubstituted, enhancement is seen at the C5-H).

Part 3: Experimental Protocol

Role: Senior Application Scientist Objective: Obtain a clean difference spectrum with minimal subtraction artifacts.

Sample Preparation (Critical Step)

NOE is a relaxation phenomenon. Dissolved oxygen is paramagnetic and promotes rapid spin lattice relaxation (

), which quenches the NOE signal.

• Solvent: Use high-quality deuterated solvent (DMSO-

  or CDCl ). DMSO is often preferred to prevent peak overlap, as it separates signals well.

• Concentration: 10–20 mg/mL. Too dilute = low signal; Too concentrated = viscosity issues affecting tumbling rates (

  ).

• Degassing (Mandatory):

  • Method A (Standard): Bubble high-purity argon or nitrogen through the solution in the NMR tube for 5–10 minutes using a long, thin PTFE needle.

  • Method B (Rigorous): Freeze-pump-thaw cycle (3x).

Instrument Setup (Bruker/Varian Standard)

• Pulse Sequence: noediff (traditional) or selnogp (1D Selective NOESY using gradients).

  • Note: Modern gradient-based selective NOE (DPFGSE) is superior to traditional "difference" methods as it eliminates subtraction artifacts, but the logic remains identical.

• Mixing Time (

  ): Set between 0.5 s and 0.8 s for small molecules (MW < 500).

  • Too short: NOE doesn't build up.

  • Too long: Spin diffusion occurs (signal transfers to neighbors of neighbors), causing false positives.

• Irradiation Power: Select a power level that saturates the target multiplet without "bleeding" into adjacent peaks.

Acquisition Workflow

• Run Standard 1H: Acquire a high-quality standard proton spectrum.

• Select Targets (O1):

  • Target A: N1-Substituent protons (e.g., N-Me).

  • Target B: Off-resonance control (a region with no peaks, e.g., -2 ppm).

• Acquire Loops: The system will alternate between irradiating Target A and Target B (interleaved acquisition) to minimize instability drift.

• Scans: Minimum 64 scans (NOE signals are typically 1–5% of the parent intensity).

Data Processing

• Phasing: Phase the control spectrum perfectly.

• Subtraction: Subtract the "Irradiated" FID from the "Control" FID.

• Result: The irradiated peak appears as a large negative signal.[1] Enhanced neighbors appear as positive peaks. Unaffected peaks cancel out to zero.

Part 4: Data Interpretation & Visualization

Case Study: N-Methyl-Phenylpyrazole

Consider distinguishing 1-methyl-5-phenylpyrazole from 1-methyl-3-phenylpyrazole .

Expected Results Table

Feature	1,5-Isomer (1-Me, 5-Ph)	1,3-Isomer (1-Me, 3-Ph)
Irradiation Target	N-Methyl protons ( 3.8 ppm)	N-Methyl protons ( 3.9 ppm)
Observed NOE	Strong enhancement of Phenyl ortho-protons.	NO enhancement of Phenyl protons.
Secondary NOE	Potential weak enhancement of C4-H.	Strong enhancement of C5-H (if present).
Conclusion	N-Me and Ph are proximal.[2]	N-Me and Ph are distal.

Structural Interaction Diagram

The following diagram illustrates the spatial logic used to interpret the spectra.

Figure 2: Spatial proximity in 1,5- vs 1,3-isomers. The green dashed line indicates the diagnostic NOE signal.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 9: Through-Space Interactions).

• Elguero, J., et al. (2019).[3] "Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles." Molecules, 24(24), 4626.

• University of Wisconsin-Madison. (n.d.). "1D NOE Measurements: Experimental Setup." UW Chem NMR Facility.

• Lusardi, M., et al. (2017). "Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles." Journal of Organic Chemistry, 82(17), 8864-8872.[4]

• Parella, T. (2021). "1D Selective NOESY Experiments." NMR Facility Blog, University of Chicago.

Sources

• 1. 1D NOESY made easy | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 2. Pyrazole-based lamellarin O analogues: synthesis, biological evaluation and structure–activity relationships - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00972F [pubs.rsc.org]
• 3. Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing biological potency of 3-isopropyl vs 3-methyl pyrazole derivatives

Executive Summary

Objective: To delineate the structure-activity relationship (SAR) differences between 3-isopropyl and 3-methyl substituted pyrazoles in drug discovery.

Verdict: The choice between a methyl (Me) and an isopropyl (iPr) group at the C3 position of the pyrazole ring is a critical "molecular switch" used to tune potency, selectivity, and metabolic stability.

• 3-Methyl Pyrazoles: generally offer higher ligand efficiency (LE) and broader compatibility with sterically constrained active sites (e.g., kinase ATP pockets with large gatekeeper residues). They are often the starting point for fragment-based design.

• 3-Isopropyl Pyrazoles: typically exhibit higher lipophilic ligand efficiency (LLE) and potency in hydrophobic pockets (e.g., Sigma-1 receptors, specific GPCRs) due to enhanced Van der Waals contact and desolvation entropy. However, they introduce a higher penalty for steric clash in restricted sites.

Chemical & Structural Context

Understanding the physicochemical baseline is prerequisite to interpreting biological data.

Feature	3-Methyl Pyrazole (3-Me)	3-Isopropyl Pyrazole (3-iPr)	Impact on Potency
Steric Bulk (A-value)	1.70 kcal/mol	2.15 kcal/mol	iPr creates significant steric pressure, forcing conformation changes or inducing selectivity.
Lipophilicity ( LogP)	Baseline	+0.8 to +1.0	iPr increases membrane permeability and hydrophobic binding energy.
Molar Refractivity	~5.65	~14.96	iPr is better at filling large hydrophobic "voids" in receptor pockets.
Metabolic Liability	Benzylic oxidation to -CH2OH	Tertiary hydroxylation or dealkylation	iPr is generally more metabolically stable against simple oxidation than unbranched alkyls, though susceptible to CYP450 hydroxylation.

Critical Analysis: Biological Potency by Target Class[1][2][3][4][5]

Case Study A: Kinase Inhibitors (ATP-Competitive)

In kinase drug discovery, the pyrazole ring often mimics the adenine ring of ATP. The substituent at C3 usually points towards the "Gatekeeper" residue or the solvent front.

• Mechanism: The 3-Methyl group is small enough to fit into the ATP pocket regardless of the gatekeeper residue size (e.g., Methionine or Phenylalanine).

• The Isopropyl Clash: The 3-Isopropyl group is often too bulky for kinases with large gatekeepers (e.g., c-Src, EGFR T790M), leading to a drastic loss of potency (>100-fold increase in IC50).

• Selectivity Opportunity: Conversely, if the target kinase has a small gatekeeper (e.g., Threonine in BRAF), the 3-isopropyl group can fill the space effectively, while preventing binding to off-target kinases with large gatekeepers. This makes 3-iPr a tool for selectivity rather than raw potency.

Case Study B: NAAA Inhibitors (Anti-inflammatory)

A recent study on N-acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitors highlighted the necessity of dialkyl substitution.

• Observation: Unsubstituted or mono-methyl pyrazoles showed negligible activity.[1]

• Potency Shift: Introducing a 3-isopropyl group (alongside a 5-methyl) resulted in nanomolar potency.

• Reasoning: The NAAA active site contains a large hydrophobic channel intended for the arachidonic acid tail of the substrate. The bulky isopropyl group mimics this hydrophobic chain better than a methyl group, driving binding affinity through the hydrophobic effect.

Case Study C: Alcohol Dehydrogenase (ADH)

• Standard: 4-methylpyrazole (Fomepizole) is the clinical standard.

• 3-Substituted Variants: 3-methyl and 3-isopropyl pyrazoles are significantly less potent inhibitors of ADH than their 4-substituted counterparts.

• Causality: The nitrogen atoms of the pyrazole coordinate with the catalytic Zinc ion. A substituent at the 3-position (adjacent to Nitrogen) creates immediate steric hindrance preventing Zinc coordination. The 3-isopropyl group causes a complete loss of inhibitory activity in ADH due to this steric clash, whereas 3-methyl retains weak activity.

Comparative Data Analysis

The following table synthesizes data from representative SAR studies (e.g., JNK3 inhibitors and NAAA inhibitors) to illustrate the potency shift.

Table 1: Comparative IC50/Ki Values across Biological Targets

Target Family	Compound Class	3-Methyl Analog Potency	3-Isopropyl Analog Potency	Interpretation
JNK3 Kinase	Pyrazole-Pyridine	IC50: 160 nM	IC50: >1000 nM	Methyl Preferred: The ATP pocket is constrained; Isopropyl causes steric clash.
NAAA Enzyme	Pyrazole Sulfonamide	IC50: >10 M	IC50: 42 nM	Isopropyl Preferred: Hydrophobic pocket requires bulk for binding energy.
Sigma-1 Receptor	Pyrazole Ligand	Ki: 45 nM	Ki: 12 nM	Isopropyl Preferred: Large lipophilic binding site favors bulkier alkyl groups.
ADH (Human)	Competitive Inhibitor	Ki: 2.0 M	Ki: >500 M	Methyl Preferred: 3-position substitution blocks Zinc coordination; bulkier is worse.

Experimental Protocols

Protocol A: Synthesis of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole (SAR Scaffold)

Source: Adapted from BenchChem Application Notes [1]

Rationale: This protocol yields a scaffold where the N1-isopropyl and C3-methyl are fixed, allowing researchers to modify the C4 position to test electronic effects while maintaining the steric core.

• Reagents: Isopropylhydrazine (1.0 eq), Acetylacetone (1.0 eq), Ethanol, Glacial Acetic Acid (cat.), Fuming Nitric Acid/H2SO4.

• Cyclization:

  • Dissolve isopropylhydrazine in ethanol at 0°C.

  • Add acetylacetone dropwise.

  • Reflux for 3 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Evaporate solvent to yield 1-isopropyl-3-methyl-1H-pyrazole .[2]

• Nitration:

  • Dissolve product in conc. H2SO4 at 0°C.[2]

  • Add fuming HNO3 dropwise (maintain temp <10°C).

  • Stir at RT for 2 hours. Pour onto ice.

  • Extract with DCM, dry over MgSO4.

  • Yield: Yellow solid (Typical yield: 65-75%).

Protocol B: Competitive Binding Assay (Generic Kinase)

Rationale: To determine if the 3-substituent induces steric clash.

• System: FRET-based LanthaScreen™ or similar.

• Preparation: Prepare 10-point dilution series of 3-Me and 3-iPr analogs in DMSO (Max concentration 10

  M).

• Incubation:

  • Mix Kinase (5 nM), AlexaFluor-labeled Tracer (ATP mimic), and Test Compound.

  • Incubate for 60 min at RT in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Detection: Add Europium-labeled anti-tag antibody. Read TR-FRET signal.

• Analysis: Plot % Inhibition vs. Log[Compound]. Fit to Sigmoidal Dose-Response curve to derive IC50.

Visualizations

Diagram 1: SAR Decision Logic (Methyl vs. Isopropyl)

Caption: Decision tree for selecting C3-substituents based on active site topology.

Diagram 2: Biological Assay Workflow

Caption: Standardized workflow for validating potency differences between derivatives.

References

• BenchChem Technical Support. (2025). Application Notes and Protocols for the Derivatization of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole for SAR Studies. BenchChem. Link

• Migliore, M., et al. (2016). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent NAAA Inhibitors. ACS Medicinal Chemistry Letters. Link

• Goettert, M., et al. (2011). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

• Li, Y., et al. (2011).[3] Oxidation of methanol, ethylene glycol, and isopropanol with human alcohol dehydrogenases and the inhibition by ethanol and 4-methylpyrazole.[3] Chemico-Biological Interactions. Link

• Abate, C., et al. (2011). Sigma-1 receptor agonists and antagonists: a review of the structure-activity relationship. Expert Opinion on Drug Discovery. Link

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• 3. Oxidation of methanol, ethylene glycol, and isopropanol with human alcohol dehydrogenases and the inhibition by ethanol and 4-methylpyrazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Pyrazole Ring: A Comparative Guide to 13C NMR Chemical Shifts of C3 and C5 Carbons

For researchers, medicinal chemists, and professionals in drug development, the pyrazole scaffold is a cornerstone of modern pharmaceutical design. Its unique electronic properties and versatile synthetic handles have led to its incorporation into a multitude of approved drugs and clinical candidates. A critical tool in the structural elucidation and characterization of these molecules is 13C Nuclear Magnetic Resonance (NMR) spectroscopy. Specifically, the chemical shifts of the C3 and C5 carbons of the pyrazole ring are highly sensitive reporters of the electronic environment, providing invaluable insights into substitution patterns, tautomeric forms, and intermolecular interactions.

This guide provides an in-depth comparison of the 13C NMR chemical shifts of the C3 and C5 carbons in pyrazole rings, supported by experimental data. We will explore the underlying principles that govern these shifts and provide practical, step-by-step protocols for acquiring high-quality 13C NMR data for your pyrazole-containing compounds.

The Electronic Landscape of the Pyrazole Ring: C3 vs. C5

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This arrangement creates a unique electronic distribution that directly influences the 13C NMR chemical shifts of its constituent carbons. The C3 and C5 carbons, flanking the nitrogen atoms, are particularly informative. In an unsubstituted N-H pyrazole, tautomerism can lead to an averaging of the signals for C3 and C5. However, in N-substituted pyrazoles or in cases where one tautomer predominates, distinct signals for C3 and C5 are observed.

Generally, the C3 and C5 carbons of the pyrazole ring resonate in the downfield region of the 13C NMR spectrum, typically between 130 and 155 ppm .[1] This is due to the sp² hybridization of the carbons and the electron-withdrawing effect of the adjacent nitrogen atoms.[2] The precise chemical shift, however, is a nuanced parameter influenced by a trifecta of factors: substituent effects, tautomerism, and solvent interactions.

Substituent Effects: The Dominant Influence

The nature of the substituents on the pyrazole ring is the most significant factor governing the C3 and C5 chemical shifts. Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) exert profound and predictable effects on the electron density at these positions, leading to characteristic upfield or downfield shifts.

• Electron-Donating Groups (EDGs): Substituents such as alkyl, amino, and methoxy groups increase the electron density at the attached carbon and, through resonance and inductive effects, at other positions in the ring. When an EDG is placed at the C3 or C5 position, it will shield that carbon, causing its signal to shift upfield (to a lower ppm value).

• Electron-Withdrawing Groups (EWGs): Conversely, groups like nitro, cyano, and carbonyl functionalities decrease the electron density at the point of attachment and throughout the ring. An EWG at C3 or C5 will deshield the carbon, resulting in a downfield shift (to a higher ppm value).[3][4]

The following table summarizes the typical effects of common substituents on the C3 and C5 chemical shifts:

Substituent at C3/C5	Electronic Effect	Expected Shift of C3/C5 Signal
-CH₃, -R (Alkyl)	Electron-Donating (Inductive)	Upfield
-NH₂, -NR₂	Strong Electron-Donating (Resonance)	Upfield
-OCH₃, -OR	Electron-Donating (Resonance)	Upfield
-Ph (Phenyl)	Can be donating or withdrawing	Varies
-Cl, -Br	Electron-Withdrawing (Inductive)	Downfield
-CN	Strong Electron-Withdrawing	Downfield
-NO₂	Strong Electron-Withdrawing	Downfield
-C(O)R	Electron-Withdrawing	Downfield

Tautomerism: A Dynamic Influence on Chemical Shifts

In N-unsubstituted pyrazoles, the proton on the nitrogen can reside on either N1 or N2, leading to two tautomeric forms. This dynamic equilibrium can significantly impact the observed 13C NMR spectrum.[5]

• Fast Exchange: If the tautomeric exchange is rapid on the NMR timescale, the signals for C3 and C5 will be averaged, resulting in a single, often broadened, peak. The observed chemical shift will be a weighted average of the shifts for the two individual tautomers.

• Slow Exchange: At lower temperatures or in certain solvents, the exchange can be slowed, allowing for the observation of distinct signals for the C3 and C5 carbons of each tautomer. The relative integrals of these signals can be used to determine the tautomeric equilibrium constant.

The position of the tautomeric equilibrium is influenced by the electronic nature of the substituents. For instance, an electron-withdrawing group at the 3(5)-position will favor the tautomer where the N-H proton is on the nitrogen further away from the substituent.[5]

Caption: Tautomeric equilibrium in N-unsubstituted pyrazoles.

Solvent Effects: The Subtle Modulator

The choice of solvent can also influence the 13C NMR chemical shifts of C3 and C5, primarily through hydrogen bonding and polarity effects.[6][7]

• Hydrogen Bonding: In protic solvents like DMSO-d₆ or methanol-d₄, the solvent can form hydrogen bonds with the nitrogen atoms of the pyrazole ring. This can affect the electron density distribution and lead to shifts in the C3 and C5 signals compared to those recorded in a non-polar solvent like CDCl₃ or CCl₄.[5][7]

• Solvent Polarity: More polar solvents can better stabilize charged or polarized species. For pyrazoles with strong electron-donating or withdrawing groups, a change in solvent polarity can alter the electronic character of the ring and thus the chemical shifts of C3 and C5.

The following table provides a comparative overview of the 13C NMR chemical shifts for the parent pyrazole in different deuterated solvents.

Solvent	C3/C5 (ppm)	C4 (ppm)
CDCl₃	~134.6	~105.5
DMSO-d₆	~134.2	~105.1

Note: In the parent pyrazole, C3 and C5 are equivalent due to rapid tautomerism.

Experimental Data: A Comparative Analysis

To illustrate the principles discussed above, the following table presents experimental 13C NMR data for a series of substituted pyrazoles. All spectra were recorded in CDCl₃.

Compound	Substituent at C3	Substituent at C5	δ C3 (ppm)	δ C5 (ppm)
1-Methylpyrazole	H	H	138.7	129.5
1-Methyl-3-nitropyrazole	-NO₂	H	~155	~132
1-Methyl-5-aminopyrazole	H	-NH₂	~140	~148
3,5-Dimethylpyrazole	-CH₃	-CH₃	144.2 (broad)	144.2 (broad)

Note: The data for 3,5-dimethylpyrazole shows a broad, averaged signal for C3 and C5 due to tautomerism.[8]

Caption: Influence of substituents on C3/C5 chemical shifts.

Experimental Protocol: Acquiring High-Quality 13C NMR Spectra

The following is a generalized, step-by-step protocol for obtaining a standard proton-decoupled 13C NMR spectrum of a pyrazole derivative.

1. Sample Preparation:

• Accurately weigh 10-20 mg of the pyrazole compound.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved. Gentle warming or sonication may be required for poorly soluble compounds.

2. Spectrometer Setup:

• Insert the sample into the NMR spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Tune and match the 13C probe.

3. Acquisition Parameters:

• Select a standard 13C NMR experiment with proton decoupling (e.g., 'zgpg30' on Bruker instruments).

• Set the spectral width to cover the expected range of carbon signals (e.g., 0-200 ppm).[2]

• Use a pulse angle of 30-45 degrees to allow for a shorter relaxation delay.

• Set the relaxation delay (d1) to 1-2 seconds. For quantitative measurements, a longer delay (5x T₁) is necessary.

• The number of scans will depend on the sample concentration and the natural abundance of 13C. A typical range is 128 to 1024 scans.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase the spectrum to obtain pure absorption lineshapes.

• Calibrate the chemical shift scale by referencing the solvent peak (e.g., CDCl₃ at 77.16 ppm, DMSO-d₆ at 39.52 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

• Perform baseline correction to ensure a flat baseline across the spectrum.

Conclusion

The 13C NMR chemical shifts of the C3 and C5 carbons in pyrazole rings are powerful diagnostic tools for structural elucidation. By understanding the interplay of substituent effects, tautomerism, and solvent interactions, researchers can extract a wealth of information from their NMR spectra. This guide provides a foundational understanding and practical protocols to aid in the confident characterization of pyrazole-containing molecules, ultimately accelerating the drug discovery and development process.

References

• Lopez, C., Claramunt, R. M., Trofimenko, S., & Elguero, J. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-684. [Link]

• ResearchGate. (n.d.). ¹³C NMR chemical shifts for pyrazoles 1Pz–12Pz in DMSO-d6 at 50°C. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR chemical shifts of N‐unsubstituted‐ and N‐methyl‐pyrazole derivatives. Retrieved from [Link]

• Claramunt, R. M., et al. (2000). Protonation and phase effects on the NMR chemical shifts of imidazoles and pyrazoles: experimental results and GIAO calculations. New Journal of Chemistry, 24(10), 835-841. [Link]

• ResearchGate. (n.d.). (PDF) 1H and 13C NMR study of perdeuterated pyrazoles. Retrieved from [Link]

• Jiménez, J. I., et al. (2012). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13C NMR Spectroscopy. Molecules, 17(1), 844-855. [Link]

• ResearchGate. (n.d.). 13C NMR chemical shifts for compounds 1-15 in DMSO-d 6. Retrieved from [Link]

• Oszczapowicz, J., & Osek, J. (2005). Substituent Effects in the 13C-NMR Spectra of Six-Membered Nitrogen Heteroaromatic Compounds. International Journal of Molecular Sciences, 6(1), 15-26. [Link]

• Foces-Foces, C., et al. (1988). High resolution 13C nuclear magnetic resonance spectra of solid pyrazoles. Application to annular tautomerism. Canadian Journal of Chemistry, 66(5), 1141-1147. [Link]

• D'Souza, R., & Kuhn, T. (2022). Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4. Physical Chemistry Chemical Physics, 24(37), 22695-22706. [Link]

• Digital CSIC. (n.d.). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Retrieved from [Link]

• ResearchGate. (n.d.). 13C NMR chemical shifts (ppm) of C-nitropyrazoles. Retrieved from [Link]

• LibreTexts Chemistry. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical compounds from acquisition to disposal. This guide provides a detailed, procedural framework for the proper disposal of 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole. As this specific compound may not have a widely available, dedicated Safety Data Sheet (SDS), the following protocols are synthesized from the established principles of hazardous waste management and the known toxicological profiles of analogous pyrazole-based structures. This approach ensures a high standard of safety and regulatory compliance.

The pyrazole moiety is a core component in many pharmacologically active agents[1][2][3]. While invaluable in research, this biological activity necessitates that we treat its derivatives as potentially hazardous, particularly when they are to be discarded. The procedures outlined below are designed to be a self-validating system, ensuring that each step logically builds upon the last to mitigate risk and protect both laboratory personnel and the environment.

Hazard Assessment and Personal Protective Equipment (PPE)

Before any handling or disposal begins, a thorough risk assessment is mandatory. Based on the hazard classifications of similar pyrazole derivatives, 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole should be handled as a substance that is, at a minimum, harmful if swallowed (Acute Oral Toxicity), a serious eye irritant, and a potential skin irritant or sensitizer[4][5]. Therefore, rigorous adherence to PPE standards is the first line of defense.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and potential aerosols, which could cause serious eye irritation as seen in analogous compounds[4][5].
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber, minimum thickness of 0.11 mm).	Prevents direct skin contact. Pyrazole derivatives can cause skin irritation or allergic reactions. Contaminated gloves must be disposed of as hazardous waste.
Body Protection	A properly fastened laboratory coat.	Protects skin and personal clothing from contamination during handling and transfer operations[4].
Respiratory Protection	To be used in a certified chemical fume hood.	Ensures adequate ventilation and minimizes the risk of inhaling vapors or fine particulates[6].

Step-by-Step Disposal Protocol

The disposal of chemical waste is governed by strict regulations, primarily under the Resource Conservation and Recovery Act (RCRA) administered by the U.S. Environmental Protection Agency (EPA)[7][8]. The following protocol is designed to meet these standards.

Experimental Protocol: Waste Segregation, Containment, and Labeling

Objective: To safely prepare and contain 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole waste for collection by a certified hazardous waste disposal service.

Materials:

• Appropriate PPE (see Table 1)

• Designated hazardous waste container (must be compatible, e.g., HDPE or glass)

• Secondary containment bin

• Hazardous waste labels

• Spill kit with appropriate absorbent material

Procedure:

• Waste Characterization and Segregation:

  • Unused/Expired Pure Compound: Treat as a hazardous chemical waste. Do not mix with other waste streams.

  • Contaminated Liquid Waste (e.g., reaction mixtures, solutions): Collect in a designated liquid hazardous waste container. Do not mix with incompatible waste streams such as strong oxidizing agents[5][9]. The first rinse of any container that held the pure compound must also be collected as hazardous waste[10].

  • Contaminated Solid Waste (e.g., gloves, weigh boats, absorbent pads): Collect in a separate, clearly marked container for solid hazardous waste. This prevents chemical reactions and ensures proper disposal routing.

• Waste Containment:

  • Select a primary waste container that is in good condition, leak-proof, and chemically compatible with the pyrazole compound.

  • Always keep the waste container securely closed, except when adding waste[10]. This minimizes evaporation and prevents spills.

  • Store the primary waste container within a larger, chemically resistant secondary containment bin to contain any potential leaks.

• Waste Labeling:

  • Immediately label the waste container with a fully completed hazardous waste tag. The label must include:

    • The words "Hazardous Waste"[11].

    • The full chemical name: "3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole". Avoid abbreviations or formulas.

    • An accurate estimation of the concentration and volume of each component in the container.

    • The date the waste was first added to the container (accumulation start date).

• Temporary Storage:

  • Store the labeled, sealed waste container in a designated satellite accumulation area within or near the laboratory.

  • This area must be away from drains and sources of ignition. Ensure incompatible chemicals are not stored nearby.

• Final Disposal:

  • Crucially, do not dispose of this compound down the drain or in the regular trash [4][12]. This is strictly prohibited by environmental regulations.

  • Arrange for a scheduled pickup of the waste with your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. These certified handlers will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF), where it will likely be destroyed via high-temperature incineration.

Spill and Emergency Procedures

In the event of a spill, the immediate priority is to ensure personnel safety and prevent the spread of contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control and Contain: If safe to do so, prevent the spill from spreading by using a spill kit's absorbent socks or pads. Prevent the material from entering any drains[4].

• Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Collect and Clean: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container. Decontaminate the area with an appropriate solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's EHS office.

Disposal Decision Workflow

The following diagram illustrates the logical flow for making decisions during the disposal process for 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole.

Caption: Disposal decision workflow for 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole.

References

• Safety Data Sheet for 1-Phenyl-3-methyl-5-pyrazolone.
• 3-Isopropyl-1-methyl-1H-pyrazole-5-carboxylic acid Safety Information. Sigma-Aldrich.
• Safety Data Sheet for 3-Methyl-1-phenyl-1H-pyrazole.
• Safety Data Sheet for Bis(3-methyl-1-phenyl-5-pyrazolone). Kishida Chemical Co., Ltd.
• Safety Data Sheet for 3-Methyl-1H-pyrazole. Thermo Fisher Scientific.
• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC.
• Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
• Pyrazole-oxime as reactivator for Chlorpyrifos inhibited Acetylcholinesterase. Chula Digital Collections.
• Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
• Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Indian Academy of Sciences.
• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. PMC.
• Federal Regulation of Waste Disposal. American Veterinary Medical Association.
• Navigating the Disposal of 3,5-diethyl-1-phenyl-1H-pyrazole: A Comprehensive Guide for Laboratory Professionals. Benchchem.
• Material Safety Data Sheet - 1,5-Dimethyl-1h-pyrazole-3-carbaldehyde. Cole-Parmer.
• EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals. ASHP.
• Hazardous Waste Listings. U.S. EPA.
• Demystify New Regulations for Hazardous Waste. Pharmacy Purchasing & Products Magazine.
• Process for the preparation of 1-(3-methyl-1-phenyl-1h-pyrazol-5-yl)piperazine. Google Patents.
• Frequent Questions About Hazardous Waste Identification. U.S. EPA.
• Hazardous Waste. U.S. EPA.
• A 10-Step Blueprint for Managing Pharmaceutical Waste in U.S. Healthcare Facilities. U.S. EPA.
• 1H-Pyrazol-5-ol, 3-methyl-1-phenyl- | C10H10N2O. PubChem.

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A Senior Application Scientist's Guide to Handling 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole: Personal Protective Equipment, Operational Workflow, and Disposal

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole. As a novel or specialized pyrazole derivative, this compound necessitates a cautious and well-documented approach to handling. The protocols herein are synthesized from the safety profiles of structurally analogous compounds and established laboratory best practices. The causality behind each recommendation is explained to build a framework of self-validating safety procedures.

Hazard Assessment: An Extrapolated Profile

The primary hazards associated with analogous pyrazole compounds include acute oral toxicity, skin irritation or sensitization, serious eye irritation, and potential respiratory irritation.[1][2][3][4]

Hazard Statement	Description	Common in Analogs
H302	Harmful if swallowed	Yes[1][2][4]
H315	Causes skin irritation	Yes[3][4]
H317	May cause an allergic skin reaction	Yes[1]
H319	Causes serious eye irritation	Yes[2][3][4][5]
H335	May cause respiratory irritation	Yes[4]

This hazard profile dictates that all handling procedures must prioritize the prevention of ingestion, skin and eye contact, and the inhalation of any dust or aerosols.

Core Personal Protective Equipment (PPE) Mandates

The selection of PPE is a direct response to the identified potential hazards. The goal is to establish a series of barriers that protect the user from all potential routes of exposure.

Eye and Face Protection

Direct contact with pyrazole compounds can cause serious eye irritation.[2][3] Therefore, robust eye and face protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles are required at all times when handling the compound in any form (solid or solution).[6]

• Elevated Risk Scenarios: A full-face shield must be worn over chemical splash goggles during procedures with a heightened risk of splashes, such as transferring large volumes (>1 liter), working with pressurized systems, or during highly exothermic reactions.[6][7] Face shields alone are insufficient and must always be paired with goggles.[7]

Skin and Body Protection

Given the risk of skin irritation and potential for allergic sensitization[3][4], complete skin coverage is essential.

• Laboratory Coat: A flame-resistant laboratory coat should be worn and kept fully buttoned.[7]

• Clothing: Long pants and closed-toe, closed-heel shoes are mandatory to cover all skin on the lower body and feet.[6][7] Fabrics such as polyester or acrylic should be avoided in favor of cotton or other natural fibers under the lab coat.[6]

• Apron: For tasks involving significant quantities of liquids that could splash, a chemical-resistant apron should be worn over the lab coat.

Hand Protection

Hands are the most likely point of direct contact. The proper selection and use of gloves are critical.

• Glove Type: Nitrile or neoprene gloves are recommended for handling this class of chemicals. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times if available.[6]

• Double Gloving: For handling the pure compound or concentrated solutions, double gloving is a recommended best practice. This involves wearing a lighter, disposable glove underneath a heavier, chemical-resistant outer glove. This provides an additional layer of protection and allows for the safe removal of a contaminated outer glove without exposing the skin.

• Inspection and Replacement: Gloves must be inspected for any signs of degradation or puncture before each use.[6] They should be removed and replaced immediately upon any known or suspected contact with the chemical. Contaminated gloves should never be reused.

Respiratory Protection

The potential for respiratory tract irritation necessitates stringent engineering controls.[4]

• Primary Control: All weighing and handling of the solid compound or volatile solutions must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

• Secondary Control: If engineering controls are not feasible or are insufficient to maintain exposure below permissible limits, respiratory protection is required.[6] A risk assessment should be performed to determine the appropriate respirator, which may range from an N95 respirator for fine dusts to a half-mask or full-face respirator with organic vapor cartridges for solutions.[8] Use of a respirator requires enrollment in a respiratory protection program, including medical evaluation and fit testing.[6]

Operational Plan: A Step-by-Step Workflow

Adherence to a strict operational workflow ensures that safety is integrated into every step of the experimental process.

Caption: Experimental workflow for handling 3-Isopropyl-1-methyl-5-phenyl-1H-pyrazole.

Disposal Plan: A Decision Framework

Proper disposal is crucial to protect personnel and the environment. All waste must be treated as hazardous.

Caption: Decision tree for the segregation and disposal of contaminated waste.

Disposal Protocols:

• Contaminated PPE: All disposable PPE, including gloves, bench paper, and coveralls, that has come into contact with the chemical must be placed in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of this material in common trash.

• Empty Containers: The original chemical container must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

• Unused Compound and Solutions: All excess solid material and solutions must be disposed of as hazardous chemical waste. Follow your institution's specific guidelines for chemical waste, ensuring proper labeling and segregation from incompatible materials.[5]

• Decontamination: All glassware and equipment should be decontaminated by rinsing with an appropriate solvent in a fume hood. This rinsate must also be collected as hazardous waste.

Emergency Procedures: Immediate Actions

In the event of an exposure, immediate and correct action is critical.

Exposure Route	Immediate Action
Skin Contact	Immediately remove all contaminated clothing.[3] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[2] Seek medical attention if irritation or a rash develops.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[2]
Inhalation	Move the affected person to fresh air and keep them in a position comfortable for breathing.[5] If the person feels unwell, seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting.[2][5] Rinse the mouth with water.[2] Seek immediate medical attention and call a poison control center.[2]

References

• Sigma-Aldrich.
• 1-Phenyl-3-methyl-5-pyrazolone Safety D
• 3-Methyl-1-phenyl-1H-pyrazole Safety D
• CHEMM. Personal Protective Equipment (PPE).
• Chemical Safety: Personal Protective Equipment.
• Dartmouth Environmental Health and Safety. Personal Protective Equipment in Chemistry.
• Bis(3-methyl-1-phenyl-5-pyrazolone)
• Hazmat School. 5 Types of PPE for Hazardous Chemicals.
• Bernardo Ecenarro. Recommended PPE to handle chemicals.
• TCI Chemicals.
• PubChem. 3-Methyl-5-phenyl-1H-pyrazole.

Sources

• 1. 3-Isopropyl-1-methyl-1H-pyrazole-5-carboxylic acid DiscoveryCPR 78208-73-8 [sigmaaldrich.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 3-Methyl-5-phenyl-1H-pyrazole | C10H10N2 | CID 18774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 8. hazmatschool.com [hazmatschool.com]